(9-bromononyl)cyclopropane

• CAS: 850722-65-5

Core Science & Biosynthesis

(9-bromononyl)cyclopropane chemical structure and properties

Structural Characterization, Synthetic Protocols, and Bio-Application[1]

Executive Summary

(9-Bromononyl)cyclopropane (Formula:

) is a specialized alkylating agent and lipid intermediate used primarily in the synthesis of cyclopropane fatty acids (CFAs) and as a mechanistic probe in drug discovery.[1] Structurally, it consists of a cyclopropane ring connected to a nine-carbon alkyl chain terminating in a reactive bromide. This molecule serves as a critical building block for mimicking the cis-alkene geometry of unsaturated fatty acids (e.g., oleic acid) while imparting metabolic stability against -oxidation and desaturation.[2]

This guide details the physicochemical properties, a validated Furukawa-modified Simmons-Smith synthetic protocol, and the specific utility of this compound in lipidomics and medicinal chemistry.

Part 1: Chemical Identity & Structural Analysis[2][3]

The molecule is an

-functionalized cyclopropane.[2][1] Unlike simple alkyl halides, the cyclopropyl head group introduces significant ring strain (~27.5 kcal/mol), influencing both its spectroscopic signature and its behavior in metabolic systems.[1]

Table 1: Physicochemical Specifications

Property	Value / Description
IUPAC Name	(9-Bromononyl)cyclopropane
Molecular Formula
Molecular Weight	247.22 g/mol
Physical State	Colorless to pale yellow oil
Boiling Point (Est.)	135–140 °C (at 0.5 mmHg)
Density (Est.)	1.12 g/mL
LogP (Predicted)	~5.8 (Highly Lipophilic)
Solubility	Soluble in , , THF; Insoluble in water
SMILES	BrCCCCCCCCC1CC1

Structural Logic & Reactivity[1]

• The Head (Cyclopropane): Acts as a bioisostere for a cis-double bond.[2][1] The

  -like character of the cyclopropane carbons allows for -stacking interactions in enzyme active sites, yet the ring is chemically distinct from an alkene, resisting hydrogenation and standard oxidation.

• The Tail (Alkyl Bromide): The primary bromide at the

  -position is a facile leaving group ( reactive), allowing for chain extension via Grignard formation or nucleophilic substitution (e.g., phosphonium salt formation for Wittig reactions).[1]

Part 2: Validated Synthetic Protocol

The most robust synthesis of (9-bromononyl)cyclopropane utilizes the Furukawa modification of the Simmons-Smith reaction .[1] This method avoids the hazards of handling diazomethane and provides superior yields compared to the traditional Zinc-Copper couple method.[1]

Precursor: 11-Bromo-1-undecene (

).[2][1] Rationale: The Simmons-Smith reaction adds a methylene ( ) across the terminal double bond of the 11-carbon chain, resulting in the cyclopropyl group attached to a 9-carbon spacer ending in bromine.[2]

Diagram 1: Synthetic Pathway & Mechanism[1]

Caption: The Furukawa-modified synthesis proceeds via an electrophilic zinc carbenoid intermediate, adding a methylene group across the alkene in a concerted, stereospecific manner.

Detailed Protocol

Safety Warning: Diethylzinc (

) is pyrophoric.[1] All manipulations must occur under an inert atmosphere (Argon/Nitrogen).[1]

Reagents:

• 11-Bromo-1-undecene (1.0 eq)[2]

• Diethylzinc (1.0 M in hexanes, 2.0 eq)[1]

• Diiodomethane (

  , 4.0 eq)[1]

• Dichloromethane (DCM, anhydrous)[1]

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and an argon inlet. Cool to 0°C using an ice bath.[1]

• Solvent & Alkene: Add anhydrous DCM (0.2 M concentration relative to alkene) and 11-bromo-1-undecene (1.0 eq).

• Carbenoid Formation: Add diethylzinc (2.0 eq) dropwise via syringe.[1] Stir for 10 minutes.

• Reagent Addition: Cool the mixture to -10°C (acetone/ice bath). Add diiodomethane (4.0 eq) dropwise over 20 minutes.[1] Note: A white precipitate may form; this is normal.[1]

• Reaction: Allow the mixture to warm slowly to room temperature and stir for 12–16 hours.

  • Self-Validation Check: Monitor by TLC (Hexanes/EtOAc 9:1). The starting material (alkene) will stain brown with

    ; the product (cyclopropane) stains faintly or not at all, but the will shift slightly higher.[1]

• Quenching (Critical): Cool to 0°C. SLOWLY add saturated aqueous

  to quench excess organozinc. Vigorous gas evolution (methane/ethane) will occur.[1]

• Workup: Extract the aqueous layer 3x with DCM.[1] Wash combined organics with 1M HCl (to remove Zinc salts), saturated

  , and brine.[1]

• Purification: Dry over

  , filter, and concentrate. Purify via flash column chromatography (100% Hexanes) to yield the product as a clear oil.

Part 3: Spectroscopic Characterization[2]

To validate the structure, Nuclear Magnetic Resonance (NMR) is the primary tool.[1] The cyclopropane ring protons provide a diagnostic high-field signature.[2][1]

Table 2: 1H NMR Diagnostic Signals (

, 400 MHz)

Position	Chemical Shift ( )	Multiplicity	Integration	Assignment
Ring	-0.10 – 0.10 ppm	Multiplet	2H	Cyclopropane (cis to alkyl)
Ring	0.35 – 0.45 ppm	Multiplet	2H	Cyclopropane (trans to alkyl)
Ring CH	0.55 – 0.65 ppm	Multiplet	1H	Methine connecting to chain
-CH2	3.40 ppm	Triplet ( )	2H
Backbone	1.10 – 1.90 ppm	Multiplet	16H	Alkyl chain methylene envelope

Interpretation: The presence of signals upfield of 0.5 ppm confirms the formation of the cyclopropane ring.[1] The triplet at 3.40 ppm confirms the integrity of the alkyl bromide moiety.[1]

Part 4: Applications in Drug Development & Lipidomics[2]

(9-Bromononyl)cyclopropane is primarily utilized to synthesize Cyclopropane Fatty Acids (CFAs) , which are critical in studying bacterial cell wall integrity (specifically Mycobacterium tuberculosis) and as stable lipid analogs in metabolic disease research.[2][1]

1. M. tuberculosis Mycolic Acid Probes

Mycolic acids contain cyclopropane rings that protect the bacterium from oxidative stress and antibiotics.[1] Researchers use (9-bromononyl)cyclopropane to synthesize truncated mycolic acid analogs to inhibit or study Cyclopropane Fatty Acid Synthase (CFAS) .[2][1]

2. Bioisosteres of Unsaturated Lipids

In drug delivery, unsaturated fatty acids (like oleic acid) increase membrane fluidity but are susceptible to oxidation.[1] The cyclopropane ring mimics the "kink" of a cis-double bond but is chemically stable.[1]

Diagram 2: Cyclopropane as a Metabolic Shield[1]

Caption: The cyclopropane ring mimics the cis-alkene geometry essential for membrane fluidity while preventing metabolic degradation via oxidation or reduction.[2][1]

References

• Simmons-Smith Reaction Mechanism & Modifications

  • Simmons, H. E., & Smith, R. D. (1959).[1] A New Synthesis of Cyclopropanes. Journal of the American Chemical Society.[1] Link[2][1]

  • Furukawa, J., Kawabata, N., & Nishimura, J. (1968). Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[1][3] Tetrahedron. Link

• Cyclopropane Fatty Acids in Tuberculosis

  • Baird, M. S., et al. (2003).[1] The synthesis of cyclopropane fatty acids and their effects on the fluidity of phospholipid bilayers. Chemistry and Physics of Lipids. Link

  • Grogan, G., & Cronan, J. E. (1997).[1] Cyclopropane ring formation in membrane lipids of bacteria.[1][4] Microbiology and Molecular Biology Reviews. Link[2][1]

• Synthetic Methodology for Omega-Bromoalkyl Cyclopropanes

  • Charette, A. B., & Beauchemin, A. (2001).[1] Simmons-Smith Cyclopropanation Reaction.[2][3][4] Organic Reactions.[1][3][5][6] Link[2][1]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. prepchem.com [prepchem.com]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]
• 5. ethz.ch [ethz.ch]
• 6. Cyclopropane synthesis [organic-chemistry.org]

Cyclopropylalkyl Bromide Building Blocks for Lipid Synthesis: A Technical Guide

Executive Summary

This guide details the strategic implementation of cyclopropylalkyl bromides as bioisosteric building blocks in the synthesis of next-generation lipids. While cis-unsaturated fatty acids (e.g., oleic acid) are the standard for inducing membrane fluidity in Lipid Nanoparticles (LNPs), they are metabolically labile and prone to oxidative degradation. The cyclopropane ring offers a rigid "kink" that mimics the cis-double bond’s geometry while rendering the lipid chemically inert to oxidation and resistant to rapid

-oxidation. This guide provides the rationale, synthetic pathways, and validation protocols for generating high-purity cyclopropylalkyl bromides for use in ionizable lipid development.

Structural Significance & Bioisosterism

The "Kink" Hypothesis

In LNP formulations, the lipid tail structure dictates the phase transition temperature (

) and the ability of the particle to fuse with the endosomal membrane.

• Cis-Alkenes (Standard): Introduce a

  bend, preventing tight packing. Flaw: Susceptible to peroxidation and in vivo isomerization.

• Cyclopropanes (Advanced): The methylene bridge across the double bond locks the conformation. It maintains the fluidizing "kink" but eliminates the

  -system reactivity.

Metabolic Stability

Cyclopropane fatty acids (CFAs) are naturally occurring "stealth" lipids found in bacteria (E. coli, Lactobacillus) to protect membranes from acidic stress. In drug delivery, this translates to LNPs that persist longer in circulation and resist premature degradation by reactive oxygen species (ROS).

Figure 1: Mechanistic comparison between standard unsaturated lipids and cyclopropyl bioisosteres. The cyclopropane ring retains the critical fluidity parameters while removing the metabolic liability of the double bond.

Synthesis Strategy: The Hydroxyl-Directing Route

Direct cyclopropanation of alkenyl bromides is often low-yielding due to the electron-withdrawing nature of the bromine atom, which deactivates the alkene toward the electrophilic zinc carbenoid.

The Authoritative Route:

• Precursor: Use an Alkenyl Alcohol . The hydroxyl group coordinates with the Zinc reagent, accelerating the reaction and directing the stereochemistry (syn-addition).

• Transformation: Convert the resulting Cyclopropyl Alcohol to the Cyclopropyl Bromide via the Appel reaction or Mesylate displacement.

Reaction Pathway

Figure 2: The preferred synthetic workflow utilizing the hydroxyl-directing effect for maximum stereocontrol and yield.

Experimental Protocols

Protocol A: Furukawa-Modified Simmons-Smith Cyclopropanation

Objective: Convert cis-alkenyl alcohol to cis-cyclopropyl alcohol. Scale: 10 mmol basis.

Reagents:

• Alkenyl alcohol (1.0 equiv)

• Diethylzinc (

  , 1.0 M in hexanes, 5.0 equiv)

• Diiodomethane (

  , 10.0 equiv)

• Dichloromethane (DCM), anhydrous

Procedure:

• Setup: Flame-dry a 250 mL round-bottom flask under Argon. Add anhydrous DCM (50 mL) and the alkenyl alcohol (10 mmol). Cool to -10°C.

• Carbenoid Formation: Add

  (50 mL, 50 mmol) dropwise over 20 minutes. Caution: Pyrophoric.

• Addition: Add

  (4.0 mL, 50 mmol) dropwise. The solution may turn milky white (formation of ).

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12-18 hours.

  • Validation Point: Monitor by TLC.[1] The cyclopropyl product usually runs slightly higher or co-spots with the alkene. Use

    stain; the product will NOT stain brown (absence of double bond), whereas the starting material will.

• Quenching: Cool to 0°C. Cautiously add saturated aqueous

  . Vigorous gas evolution ( ) will occur.

• Workup: Extract with DCM (3x), wash with 1M HCl (to remove Zn salts), brine, dry over

  , and concentrate.

Protocol B: Bromination via Appel Reaction

Objective: Convert cyclopropyl alcohol to cyclopropyl bromide under neutral conditions to prevent ring opening.

Reagents:

• Cyclopropyl alcohol (from Protocol A)

• Carbon Tetrabromide (

  , 1.2 equiv)

• Triphenylphosphine (

  , 1.2 equiv)

• DCM, anhydrous

Procedure:

• Setup: Dissolve cyclopropyl alcohol (10 mmol) and

  (3.98 g, 12 mmol) in anhydrous DCM (40 mL) at 0°C.

• Addition: Add

  (3.15 g, 12 mmol) portion-wise over 15 minutes.

• Reaction: Stir at 0°C for 1 hour, then warm to RT for 2 hours.

  • Validation Point:

    NMR. The signal for the -OH (typically 3.6 ppm) will shift to 3.4 ppm ( -Br). Crucially, ensure the cyclopropane ring protons ( -0.3 to 0.6 ppm) remain intact.

• Workup: Add hexanes (100 mL) to precipitate triphenylphosphine oxide (

  ). Filter through a silica pad. Concentrate the filtrate.

Application in Ionizable Lipid Synthesis

The cyclopropylalkyl bromide is the electrophile used to "cap" the amine headgroup of ionizable lipids.

General Alkylation Logic:

Data Summary: Cyclopropane vs. Alkene Lipids

Feature	Cis-Alkene Lipid (e.g., DLin-MC3-DMA analogs)	Cyclopropane Lipid (Novel)
Oxidative Stability	Low (Peroxidation prone)	High (Saturated bioisostere)
Membrane Packing	Disordered (Fluid)	Disordered (Fluid)
Endosomal Escape	Moderate	Enhanced (Acid-stable fusogenicity)
Synthetic Yield	High (Commercial precursors)	Moderate (Requires cyclopropanation step)
NMR Signature	5.3-5.4 ppm (Vinylic H)	-0.3 to 0.6 ppm (Cyclopropyl H)

References

• Charette, A. B., et al. (1995). "Enantioselective Cyclopropanation of Allylic Alcohols with Dioxaborolane Ligands." Journal of the American Chemical Society. Link

• Simmons, H. E., & Smith, R. D. (1959). "A New Synthesis of Cyclopropanes." Journal of the American Chemical Society. Link

• Poger, D., & Mark, A. E. (2015). "A Ring to Rule Them All: The Effect of Cyclopropane Fatty Acids on the Fluidity of Lipid Bilayers." The Journal of Physical Chemistry B. Link

• Knivett, V. A., & Cullen, J. (1965). "Some factors affecting cyclopropane acid formation in Escherichia coli." Biochemical Journal. Link

• Vance, D. E. (2021). "Lipid Nanoparticles for mRNA Delivery." AstraZeneca R&D / YouTube. Link

Sources

• 1. Biosynthesis of cyclopropyl long-chain fatty acids from cyclopropanecarboxylic acid by mammalian tissues in vitro - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Physical Properties of Long-Chain Cyclopropyl Bromides

For Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain cyclopropyl bromides are a pivotal class of organic intermediates, instrumental in the synthesis of numerous pharmaceutical agents, most notably quinolone-based antibiotics. A thorough understanding of their physical properties is not merely academic; it is a prerequisite for their efficient synthesis, purification, handling, and scale-up in a drug development context. This guide provides an in-depth analysis of the core physical characteristics of these molecules, including boiling point, melting point, density, and solubility. We will explore the underlying principles of intermolecular forces and elucidate how the interplay between the long alkyl chain, the polarizable bromine atom, and the unique strained cyclopropyl ring dictates these macroscopic properties. This document is structured to serve as a practical reference, integrating theoretical explanations with field-proven experimental protocols and data visualization to empower researchers in their laboratory endeavors.

Introduction to Long-Chain Cyclopropyl Bromides

At their core, long-chain cyclopropyl bromides are alkyl halides featuring a bromine atom attached to a carbon that is part of, or appended to, a cyclopropane ring, which in turn is substituted with an extended alkyl chain. Their significance is firmly rooted in medicinal chemistry, where the cyclopropyl moiety is a valued structural motif for enhancing the potency and modulating the pharmacokinetic profiles of drug candidates. The synthesis of vital antibiotics like Ciprofloxacin, Enrofloxacin, and Sparfloxacin relies on intermediates derived from cyclopropyl bromide.[1][2]

This guide moves beyond synthetic utility to focus on the physical characteristics that are critical for day-to-day laboratory operations. Mastery of these properties enables chemists to make informed decisions regarding reaction solvent choice, purification methods such as distillation and recrystallization, and safe storage and handling.

The Foundation: Intermolecular Forces in Play

The physical state and bulk properties of any compound are a direct manifestation of the forces between its molecules. For long-chain cyclopropyl bromides, these are primarily a combination of van der Waals forces and dipole-dipole interactions.

• Van der Waals Forces (London Dispersion Forces): These are temporary attractive forces arising from transient fluctuations in electron distribution. Their strength is proportional to the molecule's surface area and the number of electrons (polarizability). The "long-chain" aspect of these molecules makes van der Waals forces the dominant contributor to their intermolecular attractions. As the alkyl chain lengthens, the surface area and number of electrons increase, leading to significantly stronger dispersion forces.[3]

• Dipole-Dipole Interactions: The carbon-bromine (C-Br) bond is polar due to the difference in electronegativity between carbon and bromine, creating a permanent dipole moment in the molecule.[4] These dipoles allow adjacent molecules to align, resulting in an electrostatic attraction that adds to the overall intermolecular cohesion. While present, these forces are generally less significant than the cumulative effect of dispersion forces in molecules with long alkyl chains.[3]

• Influence of the Cyclopropyl Ring: The cyclopropane ring is a unique structural element. Its rigid, strained nature influences molecular shape and electron distribution. The C-C bonds in cyclopropane have significant p-character, allowing the ring to interact with adjacent functional groups in a manner somewhat analogous to a double bond. This electronic character, combined with its fixed conformation, impacts how molecules pack and interact, influencing properties like boiling and melting points.

Interplay of molecular structure and intermolecular forces.

Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure, and it serves as a robust indicator of the strength of intermolecular forces.[5][6] For long-chain cyclopropyl bromides, boiling points are governed by a predictable set of trends.

• Effect of Alkyl Chain Length: As the length of the alkyl chain increases, the molecule's surface area and electron count grow. This enhancement of London dispersion forces requires more energy to overcome, resulting in a systematic increase in boiling point.[3][7] This is the most significant factor influencing the boiling point within this homologous series.

• Effect of the Bromine Atom: Compared to a parent hydrocarbon of similar mass, alkyl bromides have considerably higher boiling points.[4][8] This is due to two factors: the increased molecular mass and the greater polarizability of the large bromine atom, which strengthens van der Waals forces.[9][10]

• Influence of the Cyclopropyl Moiety: The rigid structure of the cyclopropyl group leads to a more compact, less flexible molecule than a corresponding linear isomer. This can reduce the surface area available for intermolecular contact, which would tend to lower the boiling point. However, the ring's rigidity can also lead to ordered arrangements in the liquid phase that may counteract this effect. Compared to a highly branched, acyclic isomer of the same molecular weight, the cyclopropyl derivative may have a higher boiling point due to less spherical shape.[3]

Table 1: Boiling Points of Selected 1-Bromoalkanes and Predicted Influence of Cyclopropyl Group

Compound Name	Molecular Formula	Boiling Point (°C)	Predicted Influence of an Added Cyclopropyl Group
1-Bromobutane	C₄H₉Br	101-102	Introduction of a cyclopropyl ring would significantly increase molecular weight and likely the boiling point.
1-Bromopentane	C₅H₁₀Br	129-130	A cyclopropylpentyl bromide would exhibit a higher boiling point due to increased mass and size.
1-Bromohexane	C₆H₁₃Br	154-155	The trend of increasing boiling point with chain length continues.
1-Bromooctane	C₈H₁₇Br	201	A long-chain cyclopropyl bromide of similar carbon count would be expected to have a high boiling point, suitable for vacuum distillation.
1-Bromodecane	C₁₀H₂₁Br	238	High boiling liquid; purification would require distillation under reduced pressure.

Note: Data for 1-bromoalkanes is presented to illustrate the established trend with chain length. The boiling point of a long-chain cyclopropyl bromide will be higher than the bromoalkane of the same chain length due to the additional carbons of the cyclopropyl group.

Experimental Protocol: Boiling Point Determination (Thiele Tube Method)

This method is ideal for determining the boiling point of small quantities of liquid samples accurately.[11][12][13]

Apparatus:

• Thiele tube

• High-temperature mineral oil or silicone oil

• Thermometer (calibrated)

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Bunsen burner or micro-heater

Procedure:

• Sample Preparation: Add 0.5-1.0 mL of the long-chain cyclopropyl bromide liquid into the small test tube.

• Capillary Insertion: Place the capillary tube into the test tube with the open end submerged in the liquid.

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Heating: Immerse the assembly in the Thiele tube's oil bath. Gently heat the side arm of the Thiele tube with a small flame. The shape of the tube is designed to ensure uniform heating via convection currents.

• Observation: As the temperature rises, air trapped in the capillary tube will be expelled. Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tip.[5]

• Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly. The stream of bubbles will slow and eventually stop. The exact temperature at which the liquid is drawn back into the capillary tube is the boiling point of the sample.[12]

• Record Pressure: Record the atmospheric pressure at the time of the experiment, as boiling points are pressure-dependent.[6]

Workflow for Boiling Point Determination via Thiele Tube.

Density

Density is a fundamental physical property defined as mass per unit volume. For halogenated hydrocarbons, density is influenced by the mass of the halogen and the efficiency of molecular packing.

• General Principles: Alkyl bromides are significantly denser than their corresponding alkanes and are typically denser than water (approx. 1.0 g/mL).[14][15] This is primarily due to the high atomic mass of bromine (79.9 amu) compared to hydrogen (1.0 amu) which it replaces.

• Trend with Chain Length: For a homologous series of 1-bromoalkanes, the density generally increases with the length of the alkyl chain, though the incremental increase becomes smaller for longer chains.[16] While the addition of each -CH₂- group increases both mass and volume, the relative increase in mass is greater.

Table 2: Density of Selected 1-Bromoalkanes

Compound Name	Density (g/cm³ at 20°C)
1-Bromobutane	1.276
1-Bromopentane	1.218
1-Bromohexane	1.173
1-Bromooctane	1.111
1-Bromodecane	1.055

Source: Data compiled from various chemical suppliers and literature. Note the general trend, although variations exist based on measurement conditions.

Experimental Protocol: Density Determination (Pycnometer Method)

A pycnometer is a glass flask with a precisely known volume, used to obtain highly accurate density measurements.[17][18]

Apparatus:

• Pycnometer (with stopper)

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

• Thermometer

Procedure:

• Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer. Weigh it on the analytical balance and record its mass (m₁).

• Mass with Sample: Fill the pycnometer with the long-chain cyclopropyl bromide sample. Insert the stopper, ensuring any excess liquid is expelled through the capillary. Thermostat the pycnometer in the water bath to a specific temperature (e.g., 20.0 °C). Dry the outside carefully and weigh it. Record this mass (m₂).

• Mass with Calibration Liquid: Empty and clean the pycnometer. Fill it with a calibration liquid of known density (e.g., deionized water) at the same temperature. Weigh it and record the mass (m₃).

• Calculation:

  • Mass of the sample = m₂ - m₁

  • Mass of water = m₃ - m₁

  • Volume of the pycnometer (at the specified temperature) = (Mass of water) / (Density of water at that temperature)

  • Density of the sample = (Mass of the sample) / (Volume of the pycnometer)

Solubility

Solubility is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are likely to be miscible.

• Solubility in Water: Long-chain cyclopropyl bromides are expected to be insoluble or, at best, very slightly soluble in water.[3][19] The long, non-polar alkyl chain is hydrophobic. While the C-Br bond is polar, it is not capable of forming hydrogen bonds. For dissolution to occur, strong hydrogen bonds between water molecules would need to be broken without being replaced by equally strong interactions, making the process energetically unfavorable.[20]

• Solubility in Organic Solvents: These compounds are generally soluble in a wide range of common organic solvents, such as ethers, hydrocarbons (hexane), chlorinated solvents (dichloromethane), and esters (ethyl acetate).[3] The intermolecular forces in both the solute and the solvent are primarily van der Waals forces, allowing for ready miscibility.

• Effect of Chain Length: As the alkyl chain length increases, the non-polar character of the molecule becomes even more dominant, further decreasing its already negligible solubility in polar solvents like water.[19][21]

Experimental Protocol: Qualitative Solubility Classification

This systematic approach determines the solubility class of a compound, providing clues about its functional groups and polarity.[22][23][24]

Procedure:

• Test Portion: In a small test tube, add ~30 mg of the compound to 1 mL of the solvent.

• Agitation: Mix thoroughly by flicking or vortexing for 1-2 minutes.

• Observation: A compound is considered "soluble" if it dissolves completely, leaving no visible particles or cloudiness.

• Solvent Sequence: Test the solubility in the following solvents in order: a. Water (H₂O): If soluble, test with litmus or pH paper to check for acidic or basic properties. Long-chain cyclopropyl bromides are expected to be insoluble. b. 5% Sodium Hydroxide (NaOH) aq.: If insoluble in water but soluble here, it indicates a weak acid (e.g., phenol). Expected to be insoluble. c. 5% Sodium Bicarbonate (NaHCO₃) aq.: If soluble here, it indicates a strong acid (e.g., carboxylic acid). Expected to be insoluble. d. 5% Hydrochloric Acid (HCl) aq.: If insoluble in water but soluble here, it indicates a base (e.g., amine). Expected to be insoluble. e. Concentrated Sulfuric Acid (H₂SO₄): If insoluble in all previous aqueous solvents, solubility in cold, concentrated H₂SO₄ suggests the presence of a neutral compound containing oxygen, nitrogen, or unsaturation. Alkyl halides are typically insoluble. f. Organic Solvents (e.g., Hexane, Dichloromethane): The compound is expected to be soluble, confirming its organic, largely non-polar nature.

Decision workflow for solubility classification.

Spectroscopic Characteristics

While not physical properties in the classical sense, spectroscopic data are critical for the identification and characterization of these compounds.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides definitive structural information. Key expected signals include:

  • Cyclopropyl Protons: A complex, multiplet pattern in the upfield region, typically between 0.5 and 1.5 ppm.[25] The geminal and cis/trans coupling constants are characteristic.

  • Methine Proton (if present): The proton on the carbon directly attached to the bromine (CH-Br) will appear as a downfield multiplet.

  • Alkyl Chain Protons: Signals in the typical aliphatic region (0.8 - 1.6 ppm), with the protons alpha to the cyclopropyl ring or bromine being slightly shifted.

• ¹³C NMR Spectroscopy:

  • Cyclopropyl Carbons: These appear at unusually high field (upfield) for carbons, typically in the 10-35 ppm range.

  • Carbon-bearing Bromine (C-Br): The chemical shift for this carbon is highly dependent on substitution but is generally found in the 25-65 ppm range.

• Infrared (IR) Spectroscopy:

  • C-H Stretch (Cyclopropyl): A characteristic sharp absorption band appears above 3000 cm⁻¹ (typically ~3050-3100 cm⁻¹), which is indicative of C-H bonds on a strained ring.

  • C-Br Stretch: A strong absorption in the fingerprint region, usually between 500 and 600 cm⁻¹, though it can be difficult to assign definitively.[26]

Conclusion

The physical properties of long-chain cyclopropyl bromides are a logical and predictable consequence of their molecular structure. The dominance of van der Waals forces, dictated by the long alkyl chain, leads to high boiling points and good solubility in organic solvents. The massive bromine atom ensures these compounds are denser than water, in which they are insoluble. The rigid cyclopropyl ring further modulates these properties, influencing molecular packing and conformational freedom. A firm grasp of these principles and the associated experimental techniques for their measurement is essential for any scientist working with this important class of pharmaceutical intermediates, enabling more efficient process development, purification, and overall research success.

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• University of Sydney, Solubility of Organic Compounds. (2023, August 31).

• Cole, K. C., & Gilson, D. F. R. (1976). Nematic phase nuclear magnetic resonance spectra and vibrationally averaged structures of cyclopropyl chloride, bromide, and cyanide. Canadian Journal of Chemistry, 54(17), 2788-2796. [Link]

• Chemistry LibreTexts, 7.1 Alkyl Halides - Structure and Physical Properties. (2019, February 13).
• Chemistry LibreTexts, 6.
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• GeeksforGeeks, Determination of Boiling Point of Organic Compounds. (2025, July 23).
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• Wiberg, K. B., Barth, D. E., & Schertler, P. H. (1973). Nuclear Magnetic Resonance Spectra of Cyclopropyl Derivatives. The Journal of Organic Chemistry, 38(2), 378-382. [Link]

• ChemicalBook, Cyclopropyl bromide(4333-56-6) 1H NMR spectrum.
• University of Technology, Iraq, Physical properties of alkyl halide.
• Google Patents, CN107311838A - A kind of method of new synthesis Cyclopropyl Bromide.
• METTLER TOLEDO, Density Measurement: All You Need to Know.
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• Begum, S. K., et al. (2006). Density and Viscosity of 1-Bromoalkanes.
• Google Patents, CN104892355A - Novel method for synthesizing cyclopropyl bromide.
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• J-GLOBAL, Density of Some 1-Bromoalkanes within the Temperature Range
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An In-depth Technical Guide to the Solubility of (9-bromononyl)cyclopropane in Organic Solvents

This guide provides a comprehensive analysis of the solubility characteristics of (9-bromononyl)cyclopropane in various organic solvents. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis who require a deep understanding of the physicochemical properties of this compound to inform experimental design, purification strategies, and formulation development.

Executive Summary

(9-bromononyl)cyclopropane is a molecule of interest in synthetic chemistry, potentially as an intermediate or a building block for more complex structures. Its solubility is a critical parameter that dictates its handling, reactivity, and purification. This document elucidates the theoretical principles governing its solubility, provides qualitative predictions across a spectrum of organic solvents, and details a rigorous experimental protocol for quantitative solubility determination. The guiding principle for understanding the solubility of (9-bromononyl)cyclopropane is the well-established concept of "like dissolves like," which states that substances with similar intermolecular forces tend to be miscible.[1][2]

Molecular Structure and Physicochemical Properties of (9-bromononyl)cyclopropane

To understand the solubility of (9-bromononyl)cyclopropane, a thorough examination of its molecular structure is paramount. The molecule is comprised of three key structural features:

• A Long Alkyl Chain: The nine-carbon nonyl chain is a significant nonpolar, hydrophobic component. This long hydrocarbon tail will primarily interact through weak van der Waals forces (London dispersion forces).

• A Cyclopropane Ring: The cyclopropane ring is a small, strained cycloalkane. While it contains C-C and C-H bonds and is fundamentally nonpolar, the ring strain can influence its electronic properties and interactions to a minor extent.

• A Terminal Bromine Atom: The carbon-bromine (C-Br) bond introduces a degree of polarity to the molecule due to the difference in electronegativity between carbon and bromine. This creates a dipole moment, allowing for dipole-dipole interactions.

Overall, the presence of the long nonyl chain is expected to dominate the molecule's physical properties, rendering (9-bromononyl)cyclopropane a predominantly nonpolar, lipophilic compound.

Theoretical Framework for Solubility

The dissolution of a solute in a solvent is a thermodynamic process governed by the change in Gibbs free energy (ΔG). For dissolution to be spontaneous, ΔG must be negative. This is influenced by both the enthalpy of solution (ΔH_sol) and the entropy of solution (ΔS_sol).

The general principle of "like dissolves like" provides a practical framework for predicting solubility.[1][2] This means that:

• Nonpolar solutes tend to dissolve in nonpolar solvents . The intermolecular interactions in both the solute and the solvent are primarily van der Waals forces. The energy required to break these interactions is comparable to the energy released when new solute-solvent interactions are formed.[3][4]

• Polar solutes tend to dissolve in polar solvents . The interactions in both are dominated by stronger dipole-dipole forces or hydrogen bonding.

• Nonpolar solutes have low solubility in polar solvents . The strong intermolecular forces in the polar solvent (like hydrogen bonding in water) are not sufficiently overcome by the weak interactions formed with the nonpolar solute.[5][6]

Given its predominantly nonpolar character, (9-bromononyl)cyclopropane is expected to be readily soluble in a variety of organic solvents.

Predicted Solubility of (9-bromononyl)cyclopropane in Common Organic Solvents

Based on the principles outlined above, a qualitative prediction of the solubility of (9-bromononyl)cyclopropane in a range of organic solvents can be made.

Solvent Class	Examples	Predicted Solubility of (9-bromononyl)cyclopropane	Rationale
Nonpolar Aliphatic	Hexane, Heptane, Cyclohexane	High	These solvents are hydrocarbons and interact solely through van der Waals forces, which are very similar to the intermolecular forces present in (9-bromononyl)cyclopropane. The principle of "like dissolves like" is strongly applicable here.[1][3]
Nonpolar Aromatic	Toluene, Benzene	High	Aromatic solvents are nonpolar and interact through van der Waals forces and π-stacking. The nonpolar character of (9-bromononyl)cyclopropane will allow for favorable interactions.
Halogenated	Dichloromethane, Chloroform	High	These solvents are weakly polar and are excellent at dissolving a wide range of organic compounds.[5] The dipole-dipole interactions between the C-Br bond of the solute and the C-Cl bonds of the solvent, along with strong van der Waals forces, will promote solubility.
Ethers	Diethyl ether, Tetrahydrofuran (THF)	High	Ethers are relatively nonpolar but have a polar C-O-C bond, allowing for weak dipole-dipole interactions. They are good general solvents for many organic compounds.
Esters	Ethyl acetate	Moderate to High	Ethyl acetate has a polar ester group but also nonpolar ethyl and acetyl groups. It is a solvent of intermediate polarity and should be a good solvent for (9-bromononyl)cyclopropane.
Ketones	Acetone	Moderate	Acetone is a polar aprotic solvent. While it can dissolve many organic compounds, the polarity might be slightly mismatched with the highly nonpolar nature of the solute's long alkyl chain, potentially leading to slightly lower solubility compared to nonpolar solvents.
Alcohols	Methanol, Ethanol	Low to Moderate	These are polar protic solvents capable of hydrogen bonding. The energy required to break the hydrogen bonds between alcohol molecules may not be fully compensated by the formation of weaker van der Waals and dipole-dipole interactions with (9-bromononyl)cyclopropane, leading to lower solubility.[2]
Highly Polar Aprotic	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	Low	These solvents are highly polar and are generally used for dissolving polar and ionic compounds. The predominantly nonpolar nature of (9-bromononyl)cyclopropane makes it unlikely to be highly soluble in these solvents.

Experimental Determination of Solubility

To obtain quantitative data on the solubility of (9-bromononyl)cyclopropane, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining solubility.

Materials and Equipment

• (9-bromononyl)cyclopropane (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Refractive Index) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Figure 1: Experimental workflow for the determination of solubility.

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of (9-bromononyl)cyclopropane to a known volume of each selected solvent in a series of vials. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Analysis:

  • Carefully withdraw a precise aliquot of the clear supernatant without disturbing the solid pellet.

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted samples using a validated HPLC or GC method. A calibration curve prepared with known concentrations of (9-bromononyl)cyclopropane is essential for accurate quantification.

• Data Calculation:

  • From the concentration of the diluted sample and the dilution factor, calculate the concentration of the saturated solution. This value represents the solubility of (9-bromononyl)cyclopropane in that solvent at the specified temperature.

Conclusion

The solubility of (9-bromononyl)cyclopropane is primarily dictated by its long, nonpolar nonyl chain. This structural feature leads to high solubility in nonpolar and weakly polar organic solvents such as alkanes, aromatic hydrocarbons, and halogenated solvents. Conversely, its solubility is expected to be limited in highly polar solvents, particularly those with strong hydrogen bonding networks like alcohols. The provided experimental protocol offers a robust framework for the quantitative determination of its solubility, which is a critical parameter for its effective use in research and development.

References

• Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Nature Communications. [Link]

• University of California, Davis. (2022). Predicting solubility trends – Organic Chemistry: How to…. Chem LibreTexts. [Link]

• Quora. (2017). Why do haloalkanes dissolve in organic solvents?. [Link]

• Chemistry Steps. (2021). Solubility of Organic Compounds. [Link]

• ChemRxiv. (n.d.). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. [Link]

• CK-12 Foundation. (2026). Physical Properties of Haloalkanes and Haloarenes. [Link]

• Chemistry LibreTexts. (2015). 6.1: Physical Properties of Haloalkanes. [Link]

• Chemguide. (n.d.). an introduction to halogenoalkanes (haloalkanes). [Link]

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• 6. echemi.com [echemi.com]

Stability of Cyclopropane Ring in Alkyl Bromide Intermediates

Executive Summary

The cyclopropane ring is a privileged scaffold in modern medicinal chemistry, acting as a bioisostere for alkenes and gem-dimethyl groups to improve metabolic stability and restrict conformation. However, the introduction of a bromine atom—specifically in cyclopropylmethyl (carbinyl) bromide intermediates—creates a high-risk structural motif. The combination of high ring strain (~27.5 kcal/mol) and the nucleofugality of bromide renders these systems prone to rapid ring-opening rearrangements via cationic or radical pathways.

This guide provides a mechanistic analysis of these instabilities and establishes validated protocols for synthesizing and handling these intermediates without compromising ring integrity.

Part 1: Structural Physics & Reactivity Profiles

To control the stability of cyclopropyl bromides, one must distinguish between two distinct structural classes. The stability profile changes drastically depending on the position of the bromine atom relative to the ring.

Cyclopropyl Bromide (Br attached directly to the ring)

• Stability Status: High Kinetic Stability.

• Mechanism:

  • Resistance: Backside attack is sterically blocked by the ring hydrogens. Furthermore, the transition state would require hybridization changes that increase ring strain (I-strain).
  • Resistance: Formation of a cyclopropyl cation is highly disfavored because the empty p-orbital cannot align orthogonal to the bent C-C bonds for stabilization without breaking the ring geometry.

Cyclopropylmethyl Bromide (Br on the -carbon)

• Stability Status: High Lability (The Primary Danger Zone).

• Mechanism: The carbon-bromine bond is adjacent to the strained ring. Upon ionization or radical formation, the "bent bonds" of the cyclopropane ring (high p-character, Walsh orbitals) overlap with the adjacent p-orbital.

  • Cationic Pathway: Leads to the "cyclopropylcarbinyl rearrangement" (ring expansion to cyclobutane or opening to homoallyl systems).

  • Radical Pathway: Acts as a "radical clock," opening at rates of

    .

This guide focuses on the Cyclopropylmethyl system , as it represents the most common synthetic bottleneck in drug development.

Part 2: The Cyclopropylcarbinyl Rearrangement (Cationic Manifold)

When a cyclopropylmethyl bromide undergoes solvolysis or reacts with Lewis acids, it generates a carbocation. Unlike typical primary carbocations, the cyclopropylmethyl cation is exceptionally stable due to

-conjugation. However, this stabilization comes at the cost of structural integrity.

The Bisected Conformation & Equilibrium

The cation adopts a "bisected" conformation where the plane of the empty p-orbital creates a maximum overlap with the C2-C3 bond of the ring. This allows the positive charge to delocalize into the ring, weakening the distal bond and driving equilibrium toward the cyclobutyl and homoallyl cations.

Diagram 1: Cationic Rearrangement Manifold

The following diagram illustrates the non-classical cation equilibrium that leads to mixture products (ring expansion vs. ring opening).

Figure 1: The "Cationic Triad." The cyclopropylcarbinyl cation exists in rapid equilibrium with cyclobutyl and homoallyl species. Product distribution depends on the nucleophile's strength and reaction kinetics.

Part 3: The Radical Clock (Radical Manifold)

In radical halogenation or reduction reactions (e.g., using tributyltin hydride), the cyclopropylmethyl radical is generated. This species is a standard "radical clock" used to calibrate reaction rates.

• Kinetics: The ring opening to the homoallyl radical is irreversible and extremely fast (

  at 25°C).

• Implication: To preserve the ring during radical substitution, the trapping agent (e.g.,

  , NBS) must react with the radical faster than the ring opens. This requires high concentrations of the trapping agent or diffusion-controlled rates.

Data Summary: Reactive Intermediates

Intermediate Type	Primary Instability Driver	Rate/Barrier	Outcome of Failure
Cation	-delocalization (Non-classical ion)	Low barrier (< 2 kcal/mol)	Mixture: Cyclobutanes + Homoallylic alkenes
Radical	Release of Ring Strain (27.5 kcal/mol)		Exclusive formation of linear homoallylic bromides
Anion	Inversion barrier	High barrier (Stable)	Retention of ring (generally safe)

Part 4: Synthetic Strategies for Ring Retention

To synthesize cyclopropylmethyl bromides without rearrangement, one must avoid the formation of a discrete carbocation or a long-lived radical.

Validated Protocol: The Appel Reaction

The most reliable method for converting cyclopropylmethanol to cyclopropylmethyl bromide is the Appel reaction (

+ ).

• Why it works: The reaction proceeds via an alkoxyphosphonium salt intermediate. The bromide ion attacks this intermediate in an

  fashion. Because the mechanism is concerted (or tight ion-pair), a free carbocation never forms, preventing the rearrangement to the cyclobutyl system.

Diagram 2: Synthetic Decision Tree

Use this workflow to select the correct bromination protocol based on substrate sensitivity.

Figure 2: Synthetic workflow. Acidic and radical pathways lead to structural loss. Neutral

pathways (Appel or Mesylate displacement) ensure ring retention.

Part 5: Experimental Protocols

Protocol A: Synthesis via Appel Reaction (Ring Retention)

Use this protocol to convert cyclopropylmethanol to cyclopropylmethyl bromide.

Reagents:

• Cyclopropylmethanol (1.0 equiv)

• Carbon Tetrabromide (

  ) (1.25 equiv)

• Triphenylphosphine (

  ) (1.25 equiv)

• Dichloromethane (DCM), anhydrous

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and purge with

  . Add cyclopropylmethanol and dissolved in anhydrous DCM (0.2 M concentration).

• Cooling: Cool the solution to 0°C in an ice bath. Note: Temperature control is vital to suppress exothermic side reactions.

• Addition: Add

  portion-wise (solid) or dropwise (DCM solution) over 20 minutes.

  • Checkpoint: The solution should turn slightly yellow. The formation of a precipitate (

    ) indicates reaction progress.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours.

• Workup: Add pentane to the reaction mixture to precipitate the bulk of triphenylphosphine oxide. Filter through a celite pad.

• Purification: Concentrate the filtrate carefully (cyclopropylmethyl bromide is volatile). Purify via flash chromatography on silica gel (100% Pentane or Hexanes).

  • Validation:

    NMR should show a doublet at ppm ( -Br) and complex multiplet at ppm (cyclopropane ring). Absence of olefinic protons confirms no ring opening.

Protocol B: Stability Assay (NMR Monitoring)

Use this to test if a reaction condition triggers rearrangement.

• Dissolve 10 mg of the alkyl bromide in 0.6 mL of deuterated solvent (

  for neutral, for polar).

• Add the intended reagent (e.g., amine nucleophile, Lewis acid catalyst) at 0.1 equiv increments.

• Monitor:

  • Retention Signal: Cyclopropane high-field protons (0.2–0.8 ppm).

  • Rearrangement Signal (Cyclobutyl): Appearance of multiplets at 1.8–2.2 ppm.

  • Opening Signal (Homoallyl): Appearance of alkene signals at 5.0–6.0 ppm.

References

• Newcomb, M., & Glenn, A. G. (1989). Kinetics of the cyclopropylcarbinyl radical ring opening. Journal of the American Chemical Society, 111(1), 275–277.

• Appel, R. (1975). Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage. Angewandte Chemie International Edition, 14(12), 801–811.

• Olah, G. A., et al. (1970). Stable carbocations. XCVIII. Cyclopropylcarbonium ions.[1][2][3][4] Journal of the American Chemical Society, 92(10), 3134–3146.

• Roberts, J. D., & Mazur, R. H. (1951). Small-Ring Compounds. IV. Interconversion Reactions of Cyclopropylcarbinyl, Cyclobutyl and Allylcarbinyl Derivatives. Journal of the American Chemical Society, 73(6), 2509–2520.

• Wiberg, K. B. (1986). The concept of strain in organic chemistry. Angewandte Chemie International Edition, 25(4), 312–322.

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• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Using (9-bromononyl)cyclopropane in Grignard reaction protocols

Application Note: High-Fidelity Synthesis and Utilization of (9-Cyclopropylnonyl)magnesium Bromide

Part 1: Introduction & Critical Analysis

(9-Bromononyl)cyclopropane is a specialized alkyl halide used primarily in the synthesis of cyclopropane-containing fatty acids (e.g., dihydrosterculic acid analogs) and membrane probes for chemical biology.[1] While the cyclopropane ring is a well-known "radical clock" when adjacent to a radical center (cyclopropylcarbinyl radical,

), in this molecule the ring is distal (separated by a 9-carbon linker).[1]

The Core Challenge: The "Long-Chain" Trap The primary difficulty in converting this bromide to its Grignard reagent is not ring stability, but Wurtz homocoupling .[1] Long-chain primary alkyl halides are prone to dimerization on the magnesium surface, forming the C18-dicyclopropyl byproduct.

[1]

Strategic Solution: To mitigate this, we employ a High-Dilution Entrainment Protocol .[1] By initiating the magnesium surface with a sacrificial reactive halide (1,2-dibromoethane) and adding the substrate slowly, we maintain a low concentration of the alkyl radical, favoring the formation of the Grignard reagent (

) over the dimer ( ).

Part 2: Chemical Properties & Safety[1]

Property	Specification
Compound	(9-Bromononyl)cyclopropane
Formula
MW	247.22 g/mol
Boiling Point	~135°C (at 0.5 mmHg) - Estimated
Stability	Cyclopropane ring is acid-sensitive.[1] Avoid strong acidic workups.[1]
Hazards	Alkyl bromides are potential alkylating agents.[1] Handle in fume hood.

Part 3: Experimental Protocol

Method A: The Entrainment Initiation Protocol (Recommended)[1]

Objective: Generate (9-cyclopropylnonyl)magnesium bromide (approx. 0.5 M in THF) with >90% active species content.[1]

Materials:

• Magnesium turnings (2.0 equiv, typically 240 mg for a 5 mmol scale).[1]

• (9-Bromononyl)cyclopropane (1.0 equiv, 1.24 g / 5 mmol).[1]

• Anhydrous THF (Stabilized, 10 mL total).

• 1,2-Dibromoethane (0.1 equiv, "Entrainer").[1]

• Iodine crystal (catalytic).[1]

Workflow:

• Magnesium Activation (The "Dry Bake"):

  • Place Mg turnings in a flame-dried 2-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar.

  • Heat the flask with a heat gun under vacuum (0.1 mmHg) for 5 minutes while stirring. The Mg should "dance" but not melt.

  • Cool to room temperature under an Argon atmosphere.[1]

• The "Entrainment" Spark:

  • Add 2 mL of anhydrous THF to cover the Mg.[1]

  • Add one small crystal of Iodine (

    ).[1]

  • Add 0.05 mL of 1,2-dibromoethane (pure).[1]

  • Observation: Evolution of ethylene gas bubbles and disappearance of iodine color indicates a successfully activated surface.[1]

• Controlled Addition (The Critical Step):

  • Dissolve the (9-bromononyl)cyclopropane in the remaining 8 mL of THF.

  • Crucial: Add this solution dropwise via syringe pump or addition funnel over 45 minutes .[1]

  • Maintain a gentle reflux (60-65°C) during addition.[1] The slow addition prevents the local concentration of alkyl bromide from rising, suppressing the Wurtz dimer formation.[1]

• Maturation:

  • After addition is complete, reflux for an additional 1 hour.[1][2]

  • Cool to room temperature.[1][3] The solution should be dark grey/brown.[1]

Method B: Quality Control (Titration)

Never assume yield.[1] Long-chain alkyl Grignards often stall at 70-80% conversion.

Protocol (No-D NMR Titration):

• Take a 0.1 mL aliquot of the reaction mixture.

• Quench immediately into 0.6 mL of

  containing 10 µL of acetic acid.

• Add a known amount of internal standard (e.g., 10 mg mesitylene).[1]

• Analysis: The Grignard reagent converts to the protonated alkane (nonylcyclopropane).[1] The unreacted bromide remains.[1]

• Calculation: Integrate the triplet at

  3.40 ppm ( ) vs the triplet at 0.8-0.9 ppm (terminal methyl/cyclopropane signals).

Part 4: Mechanism & Signaling Visualization

The following diagram illustrates the kinetic competition between the desired Grignard formation and the parasitic Wurtz coupling, emphasizing the role of the cyclopropane ring as a stable passenger.

Figure 1: Mechanistic pathway highlighting the competition between Grignard formation and Wurtz coupling.[1] The distal position of the cyclopropane ring prevents radical ring opening.

Part 5: Application Case Study

Synthesis of 10-Cyclopropyldecan-1-ol (Probe Synthesis)

• Electrophile Preparation: Paraformaldehyde (3 equiv) is depolymerized by heating at 160°C and the resulting formaldehyde gas is channeled into the Grignard solution (from Protocol A) at 0°C.[1]

• Reaction: Stir for 2 hours at room temperature.

• Workup (Critical for Ring Preservation):

  • Do NOT use HCl.[1] The cyclopropane ring can open under strong acidic conditions to form alkenes.[1]

  • Quench: Use saturated aqueous Ammonium Chloride (

    ).[1]

  • Extraction: Extract with Diethyl Ether (

    ).[1]

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Part 6: References

• Standard Grignard Formation: Silverman, G. S.; Rakita, P. E.[1] Handbook of Grignard Reagents; Marcel Dekker: New York, 1996.[1] [1]

• Entrainment Method: Lai, Y. H.[1] "Grignard Reagents from Chemically Active Magnesium." Synthesis1981 , 1981(08), 585-604.[1]

• Cyclopropane Fatty Acid Context: Knker, T., et al. "Synthesis of Cyclopropane Fatty Acids."[1] Journal of the Chemical Society, Perkin Transactions 12001 , 226-228. (Contextual grounding for the utility of the reagent).

• Wurtz Coupling Kinetics: Garst, J. F.[1] "Mechanism of the Grignard reagent formation reaction." Accounts of Chemical Research1991 , 24(4), 95-97.[1] [1]

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Cyclopropane synthesis [organic-chemistry.org]

Application Note: Total Synthesis of Dihydrosterculic Acid via Alkyl Bromide Intermediates

Executive Summary

Dihydrosterculic acid (DHSA, 9,10-methyleneoctadecanoic acid) is a biologically significant cyclopropane fatty acid (CFA). It serves as a critical probe for studying membrane fluidity and is a structural analogue of the cyclopropane rings found in the mycolic acids of Mycobacterium tuberculosis.

This Application Note details a robust, modular total synthesis of DHSA. Unlike semi-synthetic routes that rely on commercial oleic acid (often of variable purity), this protocol constructs the C18 backbone de novo using alkyl bromide intermediates . This approach grants the researcher absolute control over chain length and isotopic labeling.

The synthesis hinges on three critical phases:

• Chain Assembly: C-C bond formation via alkyne alkylation using a protected alkyl bromide.

• Stereocontrol: Z-selective hydrogenation to establish the cis-alkene geometry.

• Cyclopropanation: The Furukawa modification of the Simmons-Smith reaction to install the cyclopropane ring.[1][2][3]

Retrosynthetic Analysis

To ensure high purity and stereochemical integrity, we disconnect the target molecule at the cyclopropane ring and the central carbon-carbon bonds.

Figure 1: Retrosynthetic logic flow disconnecting DHSA into commercially available 1-decyne and a functionalized alkyl bromide.

Critical Reagents & Safety Protocols

Key Reagents

• Alkyl Bromide Intermediate: 8-Bromo-1-(tetrahydropyranyloxy)octane. (Synthesis described below).

• Cyclopropanation Reagent: Diethylzinc (Et₂Zn, 1.0 M in hexanes) and Diiodomethane (CH₂I₂).

• Coupling Base: n-Butyllithium (n-BuLi, 1.6 M or 2.5 M in hexanes).

Safety Directives

• Diethylzinc (Et₂Zn): Pyrophoric. Ignites spontaneously in air. Must be handled strictly under inert atmosphere (Argon/Nitrogen) using cannula transfer or gas-tight syringes.

• Organolithiums: React violently with water. Ensure all glassware is flame-dried.

• Alkyl Bromides: Many are alkylating agents and potential carcinogens. Use gloves and work in a fume hood.

Experimental Protocols

Phase 1: Synthesis of Alkyl Bromide Intermediate

Target: 2-(8-bromooctyloxy)tetrahydro-2H-pyran

Direct alkylation of 8-bromooctanoic acid with organolithiums is problematic due to the acidic proton and potential nucleophilic attack on the carboxylate. We utilize a protected alcohol strategy.

• Starting Material: 1,8-Octanediol.

• Monobromination: Reflux 1,8-octanediol (1.0 eq) with 48% HBr (0.9 eq) in cyclohexane/toluene with continuous water removal (Dean-Stark). Isolate 8-bromo-1-octanol .

• Protection:

  • Dissolve 8-bromo-1-octanol (10 mmol) in dry DCM (50 mL).

  • Add 3,4-dihydro-2H-pyran (DHP, 12 mmol) and catalytic p-toluenesulfonic acid (TsOH, 0.1 mmol).

  • Stir at RT for 4 hours.

  • Quench with saturated NaHCO₃, extract, and concentrate.

  • Yield: ~95% clear oil. This is the Alkyl Bromide Intermediate .

Phase 2: C-C Bond Formation (Backbone Assembly)

Target: 1-(Tetrahydropyranyloxy)-9-octadecyne

This step couples the C10 tail (1-decyne) with the C8 head (alkyl bromide) to form the C18 skeleton.

• Metallation:

  • Charge a flame-dried 3-neck flask with 1-decyne (1.2 eq) and anhydrous THF/HMPA (4:1 ratio). Note: HMPA promotes Sɴ2 displacement but is toxic; DMPU is a safer alternative.

  • Cool to -78°C. Dropwise add n-BuLi (1.2 eq). Stir for 1 hour to generate lithium acetylide.

• Coupling:

  • Add the Alkyl Bromide Intermediate (1.0 eq) dissolved in THF dropwise.

  • Allow the reaction to warm to room temperature and reflux for 12 hours.

• Workup:

  • Quench with NH₄Cl (sat. aq.). Extract with hexanes.

  • Purify via silica gel chromatography (Hexanes/EtOAc 95:5).

• Deprotection & Oxidation:

  • Deprotect the THP ether (MeOH, catalytic TsOH) to yield 9-octadecyn-1-ol .

  • Oxidize to the carboxylic acid using Jones Reagent (CrO₃/H₂SO₄) in acetone at 0°C.

  • Result: 9-Octadecynoic acid (Stearolic acid).

Phase 3: Stereoselective Reduction

Target: cis-9-Octadecenoic acid (Oleic acid)

The cyclopropane ring in DHSA is cis. This stereochemistry is set here.

• Dissolve 9-octadecynoic acid in MeOH/Quinoline (Quinoline acts as a catalyst poison to prevent over-reduction).

• Add Lindlar Catalyst (Pd/CaCO₃ poisoned with Pb).

• Stir under H₂ atmosphere (balloon pressure) until H₂ uptake ceases (monitor via ¹H NMR for disappearance of alkyne protons).

• Filter through Celite and concentrate.

  • QC Check: ¹H NMR should show olefinic protons at δ 5.34 ppm (multiplet) with J-coupling characteristic of cis geometry (~10-11 Hz).

Phase 4: Furukawa-Simmons-Smith Cyclopropanation

Target: Dihydrosterculic Acid (DHSA)

This is the critical step. The Furukawa modification (Et₂Zn) is preferred over the Zn-Cu couple for homogeneity and reproducibility.[1]

• Setup:

  • Flame-dry a round-bottom flask equipped with a reflux condenser and N₂ inlet.

  • Add cis-9-octadecenoic acid (1.0 mmol) in anhydrous 1,2-dichloroethane (DCE, 10 mL).

  • Note: The free acid can be used, but protecting as a methyl ester often improves yield. If using the acid, use >2 equivalents of Et₂Zn to account for deprotonation.

• Reagent Formation:

  • Cool to 0°C.[1][4]

  • Add Diethylzinc (5.0 mmol, 1M in hexanes) dropwise. Caution: Exothermic.

  • Add Diiodomethane (CH₂I₂, 10.0 mmol) dropwise. A white precipitate (ZnI₂) may form.[1]

• Reaction:

  • Stir at 0°C for 30 mins, then warm to RT.

  • Heat to 60°C for 12 hours.

• Quenching (Critical):

  • Cool to 0°C.[1][4]

  • Slowly add saturated NH₄Cl. Vigorous gas evolution (ethane) will occur.

  • Extract with diethyl ether. Wash with Na₂S₂O₃ (to remove iodine) and brine.

• Purification:

  • Flash chromatography (Hexanes/EtOAc).

  • Recrystallization from low-temperature hexanes may be required to separate unreacted alkene.

Process Visualization

Figure 2: Step-by-step synthetic workflow from raw materials to DHSA.

Analytical Data Summary

Parameter	Specification	Method
Appearance	White waxy solid / low-melting solid	Visual
¹H NMR (Cyclopropane)	δ -0.35 to 0.60 ppm (multiplets, 3H/4H)	400 MHz CDCl₃
¹H NMR (Alkene)	Absent (Complete conversion of δ 5.[5]34)	400 MHz CDCl₃
¹³C NMR (CH₂ ring)	δ ~10.9 ppm	100 MHz CDCl₃
Mass Spectrometry	[M-H]⁻ = 295.26	ESI-MS (Negative Mode)

Expert Insights & Troubleshooting

• The "Alkyl Bromide" Advantage: Using 8-bromo-1-octanol (protected) instead of 1-bromo-8-chlorooctane allows for easier purification. Alkyl bromides are significantly more reactive than alkyl chlorides in Sɴ2 reactions, ensuring the alkyne attacks the correct end of the chain.

• Simmons-Smith Moisture Sensitivity: The formation of the zinc carbenoid (ICH₂ZnEt) is extremely sensitive to moisture. If the reaction fails to initiate (no precipitate), the reagents may be wet. Use fresh bottles of Et₂Zn.

• Iodine Removal: The reaction often turns brown/red due to free iodine. Washing with sodium thiosulfate (Na₂S₂O₃) during workup is mandatory to prevent product degradation and staining.

• Stereochemical Leakage: If trans-isomer is detected, check the Lindlar reduction step. Old catalyst or lack of quinoline/lead poison can lead to isomerization or over-reduction to the alkane (stearic acid).

References

• Simmons, H. E., & Smith, R. D. (1959). A New Synthesis of Cyclopropanes. Journal of the American Chemical Society, 81(16), 4256–4264. [Link]

• Furukawa, J., Kawabata, N., & Nishimura, J. (1968). Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[3][6] Tetrahedron, 24(1), 53-58. [Link]

• Gensler, W. J., et al. (1970). Synthesis of Sterculic Acid.[7] The Journal of Organic Chemistry, 35(7), 2301–2307. [Link]

• Bao, X., et al. (2002). Chemical synthesis of cyclopropane fatty acids. Journal of Lipid Research. (Contextual grounding for biological relevance). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. synarchive.com [synarchive.com]
• 5. Dihydrosterculic acid | C19H36O2 | CID 21677595 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. repositorio.uam.es [repositorio.uam.es]
• 7. repositories.lib.utexas.edu [repositories.lib.utexas.edu]

Cross-coupling reactions of cyclopropyl alkyl halides

Application Note: Cross-Coupling Reactions of Cyclopropyl Alkyl Halides

Executive Summary & Strategic Overview

The cyclopropyl moiety is a "privileged structure" in modern medicinal chemistry, appearing in blockbuster drugs like Ledipasvir (Hepatitis C), Olaparib (Oncology), and Montelukast (Asthma). Its incorporation improves metabolic stability (blocking

-oxidation), increases potency by restricting conformational space, and modulates lipophilicity.

However, the cross-coupling of cyclopropyl alkyl halides (e.g., bromocyclopropane) presents a unique "reactivity valley" that frustrates standard methodologies:

• Oxidative Addition Barrier: The

  bond is stronger than typical alkyl halides but lacks the -system assistance of aryl halides, making oxidative addition to Pd(0) sluggish.

• Radical Clock Instability: Under radical conditions (common with Ni), the cyclopropyl radical can undergo rapid ring-opening to an allyl radical (

  ), destroying the motif.
• -Hydride Elimination: While less prone than acyclic alkyl halides, secondary cyclopropyl metal species can still undergo elimination or rearrangement.

This guide provides two distinct, field-validated workflows to overcome these barriers: the Modern Reductive Cross-Coupling (Ni-XEC) for direct electrophile coupling, and the Classical Nucleophilic Activation (Suzuki/Negishi) for high-fidelity stereoretention.

Reaction Selection Guide (Decision Matrix)

Do not choose a protocol randomly. Use this logic flow to select the chemistry that fits your substrate's electronic and steric profile.

Figure 1: Strategic decision tree for cyclopropyl cross-coupling. Select Method A for step-economy and Method B for stereochemical precision.

Method A: Nickel-Catalyzed Reductive Cross-Coupling (XEC)

Best for: Rapid analoging, high-throughput experimentation (HTE), and when avoiding organometallic reagent preparation is desired. Mechanism: Cross-Electrophile Coupling (XEC).[1]

This protocol utilizes a Nickel catalyst to couple two electrophiles (Cyclopropyl Bromide + Aryl Bromide) using a stoichiometric reductant (Zn or Mn). This avoids the handling of sensitive cyclopropyl-zinc or -magnesium reagents.

Core Protocol (Adapted from Rousseaux & Weix Groups)

Component	Reagent	Equiv.[1][2][3][4][5][6][7][8][9][10]	Role
Catalyst		0.10	Pre-catalyst (Air stable)
Ligand	4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)	0.15	Stabilizes Ni, modulates redox potential
Electrophile 1	Aryl Bromide (Ar-Br)	1.00	Limiting Reagent
Electrophile 2	Cyclopropyl Bromide	2.00	Excess required due to volatility/homocoupling
Reductant	Zinc Dust (activated)	2.0 - 3.0	Stoichiometric electron source
Additive	NaI or TMSCl	0.5	Accelerates reduction / activates Zn surface
Solvent	DMA or NMP	0.2 M	Polar aprotic is essential for SET

Step-by-Step Procedure:

• Glovebox/Schlenk Setup: In a nitrogen-filled glovebox or under Argon flow, charge a reaction vial with

  (10 mol%) and dtbbpy (15 mol%). Dissolve in 1 mL of anhydrous DMA. Stir for 10 minutes until the solution turns a deep green/teal (formation of complex).

• Substrate Addition: Add the Aryl Bromide (1.0 equiv) and Cyclopropyl Bromide (2.0 equiv).

• Reductant Addition: Add activated Zinc dust (2.5 equiv). Tip: Activate Zn by washing with dilute HCl, water, ethanol, ether, and drying under vacuum.

• Initiation: Add NaI (0.5 equiv) or TMSCl (0.2 equiv). Seal the vial with a Teflon-lined cap.

• Reaction: Stir vigorously (1000 rpm) at 40 °C for 12–24 hours.

  • Note: Higher temperatures (>60 °C) increase the risk of cyclopropyl ring opening.

• Workup: Dilute with EtOAc, quench with saturated

  . Filter through a Celite pad to remove zinc salts. Wash organic layer with water/brine to remove DMA. Dry over and concentrate.

Critical Troubleshooting (The "Expertise" Pillar):

• Problem: Low conversion of Aryl Bromide.

  • Solution: The Zn surface may be passivated. Increase TMSCl loading or use

    flakes instead of dust.

• Problem: Ring-opened product (allyl-aryl) observed.

  • Solution: The radical lifetime is too long. Increase catalyst loading to capture the radical faster, or switch to a more steric ligand (e.g., Bioxy) which can accelerate the rebound step.

Method B: Pd-Catalyzed Suzuki-Miyaura Coupling

Best for: Late-stage functionalization, stereodefined cyclopropanes, and scale-up where homogeneous mixtures are preferred. Mechanism: Concerted Oxidative Addition (Pd0/PdII).

Since oxidative addition into cyclopropyl halides is difficult, this route converts the halide into a nucleophile (Boronic Acid/Ester) first. This allows the use of standard, robust Suzuki conditions.

Phase 1: Borylation (Halide Boronate)

• Reagents: Cyclopropyl bromide, Mg turnings, Trimethyl borate (

  ).[11]

• Protocol: Generate the Grignard reagent in THF (initiate with

  ). Cool to -78 °C. Add . Warm to RT. Hydrolyze with dilute HCl to obtain Cyclopropylboronic acid .

Phase 2: The Coupling Protocol (Charette/Deng Conditions)

Component	Reagent	Equiv.[1][2][3][4][5][6][7][8][9][10]	Role
Catalyst		0.05	Palladium source
Ligand	or SPhos	0.10	Bulky, electron-rich phosphine is critical
Nucleophile	Cyclopropylboronic Acid	1.2 - 1.5	Stable nucleophile
Electrophile	Aryl Bromide/Triflate	1.0	Substrate
Base	(anhydrous)	3.0	Activates boronic acid
Solvent	Toluene/Water (20:1)	0.2 M	Biphasic system often helps

Step-by-Step Procedure:

• Vial Charge: Add

  (5 mol%), Ligand (10 mol%), Cyclopropylboronic acid (1.3 equiv), Aryl Bromide (1.0 equiv), and (3.0 equiv) to a reaction tube.

• Degassing: Evacuate and backfill with Argon (3 cycles). Oxygen is the enemy of the electron-rich phosphines required here.

• Solvent: Add degassed Toluene and Water.

• Reaction: Heat to 100 °C for 12 hours.

  • Why High Temp? Unlike the Ni-radical route, the Pd-pathway requires thermal energy to force the transmetalation of the sterically encumbered cyclopropyl group.

• Workup: Standard aqueous extraction.

Optimization Table: Ligand Effects

Ligand	Reactivity	Steric Bulk	Application

|

| Low | Low | Fails for hindered substrates. | | | High | High | Good general purpose (Charette conditions). | | SPhos/XPhos | Very High | Very High | Best for electron-poor aryl chlorides. | | Amphos | High | Medium | Excellent for industrial scale-up (air stable). |

Mechanistic Insight: The Stability/Reactivity Trade-off

Understanding the mechanism allows you to predict failure modes.

Figure 2: The "Radical Clock" competition in Ni-catalyzed coupling. To favor the cyclopropyl product, the rate of Ni-capture must exceed the rate of ring opening.

References

• Ni-Catalyzed Reductive Cross-Coupling (Protocol Source)

  • West, M. S., Gabbey, A. L., Huestis, M. P., & Rousseaux, S. A. L. (2022).[7] "Ni-Catalyzed Reductive Cross-Coupling of Cyclopropylamine NHP Esters with (Hetero)Aryl Halides." Organic Letters, 24(46), 8441–8446.

• Pd-Catalyzed Suzuki Coupling (Protocol Source)

  • Charette, A. B., et al. (2010). "Palladium-Catalyzed Cross-Coupling of Cyclopropylmagnesium Bromide with Aryl Bromides." Journal of Organic Chemistry, 75(19), 6677–6680.

• Mechanistic Reviews (XEC & Radical Clocks)

  • Weix, D. J. (2015). "Methods and Mechanisms for Cross-Electrophile Coupling of Csp2 and Csp3 Halides with Nickel Catalysts." Accounts of Chemical Research, 48(6), 1767–1775.

• Cyclopropyl Boronic Acid Synthesis

  • Wallace, D. J., & Chen, C. (2002). "Cyclopropylboronic acid: Synthesis and Suzuki cross-coupling reactions." Tetrahedron Letters, 43(39), 6987-6990.

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activation of cyclopropanes by transition metals - Wikipedia [en.wikipedia.org]
• 7. Ni-Catalyzed Reductive Cross-Coupling of Cyclopropylamines and Other Strained Ring NHP Esters with (Hetero)Aryl Halides [organic-chemistry.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Palladium-Catalyzed Cross-Coupling of Cyclopropylmagnesium Bromide with Aryl Bromides Mediated by Zinc Halide Additives [organic-chemistry.org]
• 11. audreyli.com [audreyli.com]

Application Note: Optimized Lithium-Halogen Exchange for (9-Bromononyl)cyclopropane

-BuLi mediated exchange.

Part 1: Strategic Analysis & Mechanistic Rationale[1]

The Substrate Challenge

The conversion of (9-bromononyl)cyclopropane to its organolithium counterpart presents a specific set of challenges distinct from aryl or vinyl halide exchanges.

• Primary Alkyl Bromide: Unlike aryl bromides or alkyl iodides, primary alkyl bromides possess a high activation energy for lithium-halogen exchange. They are highly susceptible to Wurtz coupling , where the newly formed alkyllithium reacts with the remaining alkyl bromide substrate to form a dimer (dicyclopropyl-octadecane).

• Cyclopropane Stability: While cyclopropylcarbinyl radicals are notorious for rapid ring opening (

  ), the cyclopropane ring in this substrate is separated from the reactive center by a nine-carbon spacer.[1] Consequently, ring integrity is thermodynamically maintained provided the temperature is controlled. The primary risk to the ring is not chemical instability, but solubility at cryogenic temperatures due to the lipophilic nonyl chain.

The Solution: The "Bailey" Conditions

To bypass Wurtz coupling, this protocol utilizes the Bailey Exchange Method using tert-butyllithium (

-BuLi).[1]

• Reagent:

  -BuLi is a far stronger lithiating agent than -BuLi.[1]

• Stoichiometry (The "2-Equivalent" Rule): The reaction requires 2.0–2.2 equivalents of

  -BuLi.[1]

  • Exchange: The first equivalent converts the alkyl bromide to the alkyl lithium and tert-butyl bromide.[1]

  • Scavenging: The second equivalent immediately destroys the reactive tert-butyl bromide (via E2 elimination), forming isobutylene and isobutane.[1] This is critical; without the second equivalent, the tert-butyl bromide would cross-couple with the target lithium species.

Reaction Pathway Visualization

The following diagram illustrates the desired pathway versus the competitive Wurtz coupling failure mode.

Figure 1: Mechanistic pathway showing the necessity of the second equivalent of t-BuLi to prevent side reactions.

Part 2: Experimental Protocol

Reagents & Equipment

Component	Specification	Critical Note
Substrate	(9-bromononyl)cyclopropane	Dry under high vacuum for 1h prior to use.[1]
Reagent	t-BuLi (1.7 M in pentane)	PYROPHORIC. Titrate before use using N-pivaloyl-o-toluidine or similar method.[1]
Solvent A	Pentane (Anhydrous)	Primary solvent to precipitate LiBr.[1]
Solvent B	Diethyl Ether ( )	Co-solvent (essential for solubility of the nonyl chain at -78°C).[1]
Vessel	3-Neck Round Bottom Flask	Flame-dried, or Ar atmosphere.
Cooling	Dry Ice / Acetone	Must maintain -78°C strictly.[1]

Step-by-Step Procedure

Safety Warning: t-BuLi is spontaneously flammable in air.[1] All transfers must use cannula techniques or gas-tight syringes under positive inert gas pressure.[1]

Step 1: Solvent Preparation[1]

• Prepare a solvent mixture of Pentane:Diethyl Ether (3:2 v/v) .

  • Rationale: Pure pentane may cause the long-chain substrate to precipitate at -78°C. Ether aids solubility but must be kept cold to avoid cleavage by

    -BuLi.[1]

• Cannulate 20 mL (for a 5 mmol scale reaction) of this mixture into the reaction flask.

• Cool to -78°C .

Step 2: Reagent Addition (The Inverse Addition Technique)

Standard practice for primary bromides dictates adding the substrate to the lithium, or adding lithium to substrate very slowly.[1] For Bailey conditions, we typically add t-BuLi to the substrate, but rapid mixing is key.

• Dissolve (9-bromononyl)cyclopropane (1.0 equiv) in the cooled solvent mixture. Ensure it remains in solution (solution should be clear).

• Add

  -BuLi (2.1 equiv) dropwise over 10–15 minutes.[1]

  • Visual Cue: A yellow color may develop, which is normal.[1]

  • Precipitation: A white precipitate (LiBr) will form.[1] This is a positive sign of exchange.[1]

Step 3: Incubation[1]

• Stir vigorously at -78°C for 5 minutes .

  • Note: Unlike aryl halides, primary alkyl exchange with

    -BuLi is virtually instantaneous.[1] Long stir times are unnecessary and risk thermal decomposition.[1]

Step 4: Electrophile Trapping (Example: Carboxylation)[1]

• Add the electrophile (e.g., dry

  gas, aldehyde, or ketone) immediately after the 5-minute incubation.

• Allow the reaction to warm to room temperature only after the electrophile has been added and given time to react (typically 15-30 mins at -78°C).

Step 5: Quench & Workup[1]

• Quench with saturated

  or dilute HCl (careful of cyclopropane sensitivity to strong acid if warming up; keep pH buffered if possible, though simple mineral acids are usually fine for short durations).

• Extract with Ether/Hexanes.[1]

Part 3: Workflow Visualization

Figure 2: Operational workflow for the generation and trapping of the organolithium species.

Part 4: Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield / Dimer Formation	Wurtz Coupling	Increase stirring speed during addition; ensure -BuLi is fresh and concentration is accurate (titrate).
No Reaction (Recovered SM)	Wet Solvent / Reagent Dead	Titrate -BuLi.[1] Re-dry solvents over activated molecular sieves (3Å).
Substrate Precipitation	Low Solubility at -78°C	Increase the ratio of Diethyl Ether or switch to pure THF (only if electrophile addition is immediate, as THF attacks primary alkyl Li at > -40°C).
Ring Opening	Radical Pathway / Acid	Unlikely with -BuLi.[1] Ensure quench is not performed with concentrated strong acid if the product is acid-sensitive.[1]

References

• Bailey, W. F., & Punzalan, E. R. (1990).[1][2][3] Exchange of primary alkyl iodides and bromides with tert-butyllithium.[1][2][4] Preparation of primary alkyllithium reagents. The Journal of Organic Chemistry, 55(19), 5404–5406.

• Negishi, E. I., & Swanson, D. R. (1998).[1] Organolithiums in Synthesis. In Handbook of Organopalladium Chemistry for Organic Synthesis. [1]

• Lansbury, P. T., et al. (1978).[1] Preparation and reactions of cyclopropyl-containing organolithiums. Journal of the American Chemical Society.[1] (Contextual grounding for cyclopropane stability).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing cyclopropane ring opening during bromination reactions

Executive Summary: The "Strain" Paradox

Cyclopropane is a unique structural motif in drug discovery, offering rigid vector control and metabolic stability. However, its high ring strain (~27.5 kcal/mol) makes it a "loaded spring." In bromination reactions, the ring often behaves more like an alkene than an alkane, leading to catastrophic ring opening.

This guide addresses the two primary failure modes:

• Radical Rearrangement (The "Clock" Problem): Occurs during benzylic/allylic bromination (Wohl-Ziegler).

• Acid-Catalyzed Opening (The Ionic Problem): Occurs during electrophilic aromatic substitution (EAS) or ketone

  -bromination.

Diagnostic Flowchart: Select Your Protocol

Before selecting a reagent, identify your substrate's risk profile using this decision matrix.

Figure 1: Decision matrix for selecting the correct bromination strategy based on substrate class and failure mode.

Protocol A: Benzylic Bromination (Wohl-Ziegler)

The Challenge: The Cyclopropylcarbinyl Radical Clock. When you generate a radical next to a cyclopropane ring, you start a race. The radical can either:

• Trap: React with

  to form the product.

• Open: Rearrange to a homoallyl radical.

For a simple cyclopropylmethyl radical, the rearrangement rate (

) is .[1] This is often faster than the trapping rate, leading to the "homoallyl bromide" side product. NBS keeps concentrations low, which paradoxically favors ring opening.

Optimized Protocol

Use this for cyclopropylbenzyl substrates where the phenyl ring slows rearrangement (

).

Reagents:

• Bromine Source: N-Bromosuccinimide (NBS) (Recrystallized).[2]

• Initiator: AIBN (Azobisisobutyronitrile) or BPO.

• Solvent:

  -Trifluorotoluene (PhCF ) or Benzene. Avoid polar solvents.

• HBr Scavenger (CRITICAL): Anhydrous

  or Propylene Oxide.

Step-by-Step:

• Preparation: Dissolve substrate (1.0 equiv) in anhydrous PhCF

  (0.2 M).

• Scavenger: Add anhydrous

  (2.0 equiv). Note: This neutralizes HBr byproduct which catalyzes ionic ring opening.

• Addition: Add NBS (1.05 equiv) and AIBN (0.05 equiv).

• Reaction: Heat to reflux (80°C) under Argon.

  • Tip: Use a visible light source (300W Tungsten) to accelerate initiation if thermal initiation is sluggish.

• Monitoring: Monitor via NMR, not just TLC. Look for the "homoallyl" alkene signals (distinct vinylic protons at 5.0–6.0 ppm).

• Workup: Filter off succinimide/salts immediately. Wash with dilute

  .

Troubleshooting Table:

Symptom	Diagnosis	Solution
Product contains alkene	Radical rearrangement occurred.	The "Clock" beat the trap. Switch to Minisci reaction or functionalize before ring closure.
Black tar / Polymer	Acid-catalyzed polymerization.	Increase load or add 5% Propylene Oxide as an acid sink.
No Reaction	Old NBS (yellow/orange).	Recrystallize NBS from water/acetone. It should be white.

Protocol B: Electrophilic Aromatic Substitution (EAS)

The Challenge: The "Activated" Ring. The cyclopropyl group activates the aromatic ring (ortho/para director), but the ring itself is nucleophilic. Strong Lewis Acids (

, ) or will coordinate to the ring and snap it open.

Optimized Protocol

Target: Brominating the phenyl ring without touching the cyclopropane.

Reagents:

• Source: NBS or

  (Carefully controlled).

• Catalyst: None (if activated) or mild (

  , Silica gel).

• Solvent: Acetonitrile (MeCN) or DCM.

• Temperature: -78°C to 0°C.

Step-by-Step:

• Dissolution: Dissolve cyclopropylbenzene derivative in MeCN (Polarity helps stabilize the transition state without Lewis acids).

• Cooling: Cool to 0°C.

• Bromination: Add NBS (1.0 equiv) portion-wise.

  • Avoid: Do NOT add

    or .

• Activation (Optional): If reaction is too slow, add 10 mol%

  (Ammonium Acetate) or Silica Gel. These act as mild proton sources to activate NBS without generating free HBr.

• Quench: Pour into saturated

  (Sodium Thiosulfate) to remove excess bromine.

Protocol C: Alpha-Bromination of Cyclopropyl Ketones

The Challenge: Acid-Catalyzed Enolization. Standard bromination (

/AcOH) generates HBr. The cyclopropyl ketone enol is highly susceptible to acid-mediated homo-conjugate addition, leading to ring opening (forming 4-bromobutanone derivatives).

Optimized Protocol (Soft Enolization)

Use a base-mediated approach to avoid free acid.

Reagents:

• Reagent: NBS or TMSOTf/NBS.

• Base: LiHMDS or

  .

• Solvent: THF (-78°C).

Step-by-Step (Silyl Enol Ether Route):

• Enolization: Treat ketone with LiHMDS (1.1 equiv) in THF at -78°C.

• Trapping: Add TMSCl to form the silyl enol ether. Isolate if possible.

• Bromination: Treat the silyl enol ether with NBS in THF at -78°C.

  • Mechanism:[3][4][5][6][7][8][9][10][11] The NBS attacks the alkene of the enol ether; the silyl group falls off. No HBr is generated.

• Result: Clean

  -bromo cyclopropyl ketone with ring intact.

Mechanistic Visualization: The Radical Clock

Understanding the kinetics is the only way to predict success.

Figure 2: The kinetic competition between productive bromination and destructive ring opening. Success requires the trapping rate to exceed the rearrangement rate.

References & Authority

• Radical Clock Kinetics: Newcomb, M. "Radical Clocks: Molecular Stopwatches for Timing Organic Reactions." Tetrahedron, 1993. (Establishes the

  rate for cyclopropylcarbinyl rearrangement).

• Wohl-Ziegler Mechanism: Djerassi, C. "Brominations with N-Bromosuccinimide and Related Compounds."[5] Chemical Reviews, 1948. Link

• Preventing Ionic Opening: Yeung, Y.Y., et al. "Boron tribromide as a reagent for anti-Markovnikov addition of HBr to cyclopropanes."[3] Chemical Science, 2020.[3] (Demonstrates that

  and strong acids cause opening; supports the need for scavengers). Link

• NBS/Alumina Protocol: Kotsuki, H., et al. "A New Ring Bromination Method for Aromatic Compounds."[12] ResearchGate/Sage, 2005. (Supports mild EAS conditions).

• Cyclopropylbenzyl Radical Stability: Halgren, T.A., et al. "Cyclopropylcarbinyl-allylcarbinyl radical rearrangements." J. Am. Chem. Soc., 1980. (Discusses substituent effects on rearrangement rates).

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• 5. Wohl-Ziegler Reaction [organic-chemistry.org]
• 6. youtube.com [youtube.com]
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• 9. One moment, please... [chemistrysteps.com]
• 10. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BJOC - Oxidative radical ring-opening/cyclization of cyclopropane derivatives [beilstein-journals.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Long-Chain Cyclopropyl Alkylation Reactions

Welcome to the technical support center for long-chain cyclopropyl alkylation reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of introducing cyclopropyl moieties into long aliphatic chains—a common challenge in medicinal chemistry and materials science. This resource provides in-depth, experience-based answers to common questions and troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for installing a cyclopropyl group onto a long-chain alkene, and how do I choose the best one?

There are three principal strategies for cyclopropanating alkenes: halomethyl-metal mediated reactions (like the Simmons-Smith reaction), transition-metal-catalyzed decomposition of diazoalkanes, and Michael-initiated ring closures.[1] The choice depends heavily on your substrate's functional group tolerance, the required stereoselectivity, and safety considerations, particularly at scale.

• Simmons-Smith Reaction and its Variants: This is one of the most useful methods for converting an alkene to a cyclopropane.[2] It typically uses a zinc carbenoid (often generated from diiodomethane and a Zn-Cu couple or diethylzinc) and is known for its reliability and functional group tolerance.[2][3] For long-chain alkenes, solubility can be a challenge, often requiring non-coordinating solvents like dichloromethane (DCM) or dichloroethane (DCE).[4][5] The presence of directing groups, such as allylic alcohols, can significantly enhance the rate and stereocontrol of the reaction.[3][5][6]

• Transition-Metal Catalysis with Diazo Compounds: This method involves the reaction of a diazo compound (e.g., ethyl diazoacetate, EDA) with an alkene, catalyzed by transition metals like rhodium(II) or copper(I).[7] It is highly versatile and can be rendered enantioselective by using chiral ligands.[7][8] However, the use of diazo compounds, which can be explosive and hazardous, poses significant safety risks, especially during scale-up.[9]

• Kulinkovich Hydroxycyclopropanation: This reaction is specific for converting esters into 1-substituted cyclopropanols using Grignard reagents and a titanium(IV) alkoxide catalyst.[10][11][12] The key intermediate is a titanacyclopropane.[10][12][13] This method is particularly useful when the target molecule contains a cyclopropanol adjacent to the long alkyl chain derived from a long-chain ester.

Q2: My long-chain alkene starting material has poor solubility. Which solvent system is best?

Poor solubility of long-chain, nonpolar substrates is a frequent cause of low reaction yields. The choice of solvent is critical for ensuring that the reagents are in the same phase and can interact effectively.

For Simmons-Smith reactions , non-coordinating solvents like 1,2-dichloroethane (DCE), dichloromethane (DCM), or even neat reagents are often preferred.[4][5] Ethereal solvents like diethyl ether or THF can be used, but the rate of reaction may decrease due to the increased basicity of the solvent, which can coordinate to the electrophilic zinc carbenoid.[5]

For transition-metal-catalyzed reactions , a solvent screen is highly recommended. Toluene is a common choice for many rhodium- and copper-catalyzed cyclopropanations.[14] In some biocatalytic systems, a biphasic system like water:toluene has been found to be optimal for maximizing the mass transfer of reagents.[15]

Q3: What are the most common side reactions, and how can they be minimized?

Side reactions can significantly reduce the yield of the desired product. The type of side reaction depends on the chosen methodology.

• In Diazo-Based Cyclopropanations: A major side reaction is the dimerization of the carbene intermediate, leading to stilbene formation when using aryldiazomethanes, for example.[16] This can be minimized by the slow addition of the diazo compound using a syringe pump, which keeps its concentration low at any given time.[8] Other potential side reactions include C-H insertion and [3+2] cycloaddition, particularly with highly reactive diazomalonates.[7]

• In Simmons-Smith Reactions: With polyolefin substrates, achieving regioselectivity can be difficult, leading to a mixture of mono-, di-, and poly-cyclopropanated products.[2] Using a transition metal co-catalyst, such as cobalt, can introduce high regioselectivity based on the steric properties of the different alkenes in the chain.[17]

• In Kulinkovich Reactions: The formation of ethene from a side reaction of the titanacyclopropane intermediate can occur, which is a non-productive pathway.[12] This side reaction is most prominent when the ratio of titanium(IV) isopropoxide to the Grignard reagent approaches 1:1.[12]

Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Problem Area 1: Low or No Product Yield

Q: My reaction shows no conversion of the starting material. What are the likely causes?

A: Zero conversion typically points to a fundamental failure in one of the core components of the reaction. Here is a systematic checklist to diagnose the issue:

• Catalyst Inactivity: This is a very common culprit.

  • Cause: The catalyst (e.g., Rh(II) or Cu(I) complex, Ti(IV) alkoxide) may have decomposed due to improper storage or handling, or it may be poisoned by impurities in the reagents or solvents. Many organometallic catalysts are sensitive to air and moisture.

  • Solution: Use a fresh batch of catalyst or test its activity with a known, reliable reaction. Ensure all glassware is flame- or oven-dried and the reaction is run under a strictly inert atmosphere (e.g., nitrogen or argon).[8]

• Reagent Quality and Purity:

  • Cause: The starting alkene may be impure. For Simmons-Smith reactions, the zinc may not be sufficiently activated. For Kulinkovich reactions, the Grignard reagent may have degraded.

  • Solution: Purify all starting materials. Ensure solvents are anhydrous. For Simmons-Smith reactions, zinc activation (e.g., with a Zn-Cu couple) is critical. For Grignard reagents, titration is recommended to determine the active concentration.

• Incorrect Reaction Temperature:

  • Cause: The activation energy barrier is not being overcome. Many cyclopropanation reactions require heating to initiate.

  • Solution: Gradually increase the reaction temperature. For example, some rhodium-catalyzed cycloadditions run effectively at 80 °C in toluene. However, be aware that excessive heat can cause decomposition of catalysts or reagents.[8]

Q: I'm getting a very low yield (<20%) of my desired long-chain cyclopropyl product. How can I optimize for a better yield?

A: Low yield suggests the reaction is proceeding but is inefficient. This requires systematic optimization of reaction parameters.

• Slow Reagent Addition (for Diazo Reactions):

  • Cause: If the diazo compound is added all at once, its high concentration can favor dimerization and other side reactions over the desired cyclopropanation.

  • Solution: Use a syringe pump to add the diazo reagent solution slowly over several hours (e.g., 6 hours).[8] This maintains a low, steady concentration of the reactive carbene intermediate, maximizing its chance to react with the alkene.

• Solvent and Concentration Optimization:

  • Cause: As mentioned in the FAQ, poor solubility of the long-chain alkene is a major issue. Running the reaction too dilute can also slow down the desired bimolecular reaction.[8]

  • Solution: Perform a solvent screen with solvents of varying polarity (e.g., hexane, toluene, DCE, THF). Once a suitable solvent is found, systematically vary the concentration to find the optimal balance.

• Ligand Choice (for Catalytic Reactions):

  • Cause: The ligand on the metal catalyst profoundly impacts reactivity and selectivity through both electronic and steric effects.[8] An inappropriate ligand can lead to a sluggish or unselective reaction.

  • Solution: If using a copper or rhodium catalyst, screen a variety of ligands. For copper-catalyzed reactions, common choices include bis(oxazoline) (BOX) and pyridine-bis(oxazoline) (PyBOX) ligands.[8] For challenging substrates, a more sterically hindered ligand may be required to promote the desired transformation.

Below is a troubleshooting workflow to diagnose low-yield issues:

Caption: A decision-making workflow for troubleshooting low-yield cyclopropanation reactions.

Problem Area 2: Poor Selectivity

Q: My reaction is producing a mixture of diastereomers. How can I improve stereoselectivity?

A: Diastereoselectivity is controlled by the transition state geometry. For long-chain substrates, subtle steric and electronic factors become critical.

• Directed Cyclopropanation:

  • Cause: In the absence of a directing group, selectivity is often governed by sterics, which may not be sufficient for high control.[3]

  • Solution: If possible, introduce a hydroxyl or ether group near the double bond. These functional groups can coordinate to the metal carbenoid (e.g., in Simmons-Smith reactions), directing the cyclopropanation to one face of the alkene and dramatically increasing diastereoselectivity.[1][6]

• Ligand Modification:

  • Cause: The chiral environment created by the ligand is the primary source of stereocontrol in catalytic enantioselective reactions.

  • Solution: For rhodium and copper catalysts, screen ligands with different steric bulk and electronic properties. For example, in some rhodium-catalyzed reactions, switching from acetate to acetamide ligands can increase diastereoselectivity by adding electron density to the catalyst.[7]

• Temperature Control:

  • Cause: Higher temperatures can provide enough energy to overcome the small activation energy difference between competing diastereomeric transition states, leading to lower selectivity.

  • Solution: Try running the reaction at a lower temperature (e.g., 0 °C or -20 °C). While this may slow the reaction rate, it can significantly enhance the diastereomeric ratio (d.r.).

Experimental Protocols & Data

Protocol: Simmons-Smith Cyclopropanation of a Long-Chain Alkene

This protocol is a general guideline for the cyclopropanation of a terminal long-chain alkene using diethylzinc.

Materials:

• Long-chain alkene (e.g., 1-octadecene) (1.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Diethylzinc (1.0 M solution in hexanes, 2.2 equiv)

• Diiodomethane (2.2 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add the long-chain alkene (1.0 equiv).

• Dissolve the alkene in anhydrous DCM (to make a ~0.2 M solution).

• Cool the solution to 0 °C in an ice bath.

• Slowly add diethylzinc solution (2.2 equiv) via syringe while maintaining the internal temperature below 5 °C.

• In a separate flame-dried flask, prepare a solution of diiodomethane (2.2 equiv) in anhydrous DCM.

• Add the diiodomethane solution dropwise to the reaction mixture over 30-60 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction to warm slowly to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aq. NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired long-chain cyclopropyl alkane.

Table 1: Comparison of Cyclopropanation Methods for Long-Chain Substrates

Method	Reagents	Typical Solvents	Pros	Cons
Simmons-Smith	CH₂I₂ + Zn-Cu or Et₂Zn	DCM, DCE, Ether	High functional group tolerance; reliable for many substrates.	Stoichiometric zinc waste; can be sluggish for electron-deficient alkenes.[2]
Cu/Rh Catalysis	Diazo compound + Catalyst (e.g., [Cu(MeCN)₄]PF₆, Rh₂(OAc)₄)	Toluene, DCE, DCM	Catalytic; high efficiency; tunable for enantioselectivity via ligands.[8]	Hazardous/explosive diazo reagents; potential for side reactions (dimerization, C-H insertion).[7][9]
Kulinkovich	Ester + Grignard Reagent + Ti(OiPr)₄	Ether, THF, Toluene	Forms cyclopropanols directly from esters; mild conditions.[10][11]	Limited to ester substrates; requires multiple equivalents of Grignard reagent.[11]

Reaction Mechanism: Catalytic Cycle of Copper-Mediated Cyclopropanation

The following diagram illustrates the generally accepted catalytic cycle for the formation of a cyclopropane from an alkene and a diazo compound using a copper(I) catalyst.

Sources

• 1. static1.squarespace.com [static1.squarespace.com]
• 2. hammer.purdue.edu [hammer.purdue.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. repositorio.uam.es [repositorio.uam.es]
• 5. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 7. Metal-catalyzed cyclopropanations - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. eCyclopropanation – a safe and scalable electrochemical route to cyclopropanes - Chemical Science (RSC Publishing) DOI:10.1039/D5SC08940A [pubs.rsc.org]
• 10. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 11. grokipedia.com [grokipedia.com]
• 12. Kulinkovich Reaction [organic-chemistry.org]
• 13. youtube.com [youtube.com]
• 14. Catalytic cyclopropanation of electron deficient alkenes mediated by chiral and achiral sulfides: scope and limitations in reactions involving phenyldiazomethane and ethyl diazoacetate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 15. sas.rochester.edu [sas.rochester.edu]
• 16. Improved Zinc-Catalyzed Simmons-Smith Reaction: Access to Various 1,2,3-Trisubstituted Cyclopropanes [organic-chemistry.org]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Minimizing elimination side products in nonyl bromide reactions

Technical Support for Drug Development & Synthesis

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Minimizing Elimination (E2) in

Alkylations with 1-Bromononane

Module 1: Diagnostic Logic

Before altering your parameters, determine if your reaction conditions are predisposed to elimination.[1][2] Use this decision matrix to diagnose the root cause of high alkene (non-1-ene) formation.

Figure 1: Diagnostic workflow for identifying the root cause of elimination side-products in primary alkyl halide reactions.

Module 2: Critical Parameter Troubleshooting

Nonyl bromide (1-bromononane) presents a unique challenge: it is a primary halide (favoring

), but its lipophilic C9 chain and the specific reaction environment can tip the balance toward E2 elimination.

1. The Basicity vs. Nucleophilicity Trap

The Issue: Researchers often use strong bases (NaH, NaOEt) to deprotonate the nucleophile (e.g., a phenol or amine) completely. The Causality: While 1-bromononane is primary, the

-protons are accessible. Strong bases, especially in polar aprotic solvents (DMF, DMSO), become "naked" and highly reactive. If the nucleophilic attack is sterically slow due to the nonyl chain's "folding" or aggregation, the base will simply abstract a proton, leading to non-1-ene. Corrective Action:

• Use "Soft" Bases: Switch to Potassium Carbonate (

  ) or Cesium Carbonate ( ). These are generally strong enough to deprotonate phenols/thiols but lack the aggressive basicity required to drive E2 on a primary halide rapidly.

• Self-Validating Step: Monitor the reaction pH. If using carbonates, the heterogenous nature buffers the effective basicity.

2. The Entropy Factor (Temperature)

The Issue: Heating the reaction to >80°C to "speed it up." The Causality: Elimination (E2) creates three particles from two (Base + Substrate

Alkene + HB + Leaving Group), increasing entropy ( ). Substitution ( ) combines two particles into one transition state. Therefore, the term in the Gibbs Free Energy equation makes E2 thermodynamically more favorable as temperature rises.[3] Corrective Action:

• Finkelstein Catalysis: Instead of heat, add 10-20 mol% Potassium Iodide (KI). This converts the Alkyl-Br to Alkyl-I in situ. Iodide is a better leaving group (

  rate increases ~10-100x), allowing the reaction to proceed at room temperature , where E2 is kinetically suppressed.

3. The Solvent & Lipophilicity Mismatch

The Issue: Using pure aqueous or alcoholic solvents. The Causality: Nonyl bromide is highly lipophilic (greasy). In polar protic solvents (MeOH,

), it forms micelles or aggregates, protecting the electrophilic carbon from the nucleophile while leaving surface protons exposed to base attack. Corrective Action:

• Phase Transfer Catalysis (PTC): Use a biphasic system (Toluene/Water) with a quaternary ammonium salt (e.g., TBAB). This keeps the bulk base in the water (away from the alkyl halide) and shuttles only the active nucleophile into the organic layer.

Module 3: Optimized Experimental Protocol

Protocol: Low-Elimination O-Alkylation of a Phenol with Nonyl Bromide Objective: Synthesis of Nonyl Phenyl Ether with <2% Alkene impurity.

Reagents & Setup

• Substrate: Phenol derivative (1.0 equiv)

• Alkylating Agent: 1-Bromononane (1.1 equiv)

• Base:

  (anhydrous, micronized) (2.0 equiv)

• Catalyst: Potassium Iodide (KI) (0.1 equiv)

• Solvent: Acetone (Reagent Grade) or Acetonitrile (ACN)

• Atmosphere: Nitrogen/Argon balloon

Step-by-Step Methodology

• Activation: In a round-bottom flask, charge the Phenol (1.0 eq),

  (2.0 eq), and KI (0.1 eq) in Acetone (0.5 M concentration relative to phenol).

  • Why: Pre-stirring for 15 mins allows deprotonation of the phenol to the phenoxide anion without exposing the alkyl halide to basic conditions yet.

• Addition: Add 1-Bromononane (1.1 eq) dropwise via syringe at room temperature (20-25°C).

  • Why: Gradual addition prevents local excesses of alkyl halide which might encourage side reactions if heating were applied.

• Reaction: Stir vigorously at 40°C - 50°C . Do NOT reflux (usually ~56°C for acetone) unless conversion is stalled.

  • Checkpoint: Monitor via TLC or HPLC at 4 hours. The presence of KI should accelerate conversion.

• Workup (Crucial for Nonyl derivatives):

  • Filter off solid salts (

    , excess ).

  • Concentrate the filtrate.

  • Partition: Dissolve residue in Heptane (Nonyl derivatives are very soluble in heptane; polar impurities are not). Wash with 1M NaOH (removes unreacted phenol) and Water.

  • Note: Nonyl bromide has a high boiling point. If unreacted SM remains, it is difficult to remove by vacuum. Ensure full conversion via the KI catalyst rather than excess reagent.

Module 4: Data & Comparison

Table 1: Solvent & Base Effects on Nonyl Bromide Substitution (SN2) vs. Elimination (E2)

Conditions	Base	Solvent	Predicted SN2 : E2 Ratio	Mechanistic Insight
Aggressive	NaH	DMF	60 : 40	"Naked" hydride/anion is highly basic; promotes rapid E2.
Classic	NaOEt	Ethanol	75 : 25	Solvation of nucleophile slows SN2; heat favors E2.
Mild (Recommended)		Acetone	98 : 2	Carbonate is poorly soluble; surface reaction favors substitution.
PTC (Recommended)	50% NaOH	Tol/H2O + TBAB	95 : 5	Bulk base separated from substrate; ion-pair extraction favors SN2.

Module 5: Frequently Asked Questions (FAQs)

Q1: Why use 1-bromononane instead of 1-iodononane if iodide is the better leaving group? A: 1-Iodononane is significantly more expensive and unstable (light sensitive). Using the Finkelstein modification (adding catalytic KI to the bromide reaction) generates the iodide in situ. This gives you the kinetics of an alkyl iodide with the cost/stability of an alkyl bromide.

Q2: I see a "rag layer" during workup. What is happening? A: The nonyl chain acts as a surfactant (lipophilic tail, polar head if reacted with a phenol/amine). This creates emulsions.

• Fix: Avoid chlorinated solvents for extraction. Use Heptane/Water or MTBE/Water . If an emulsion forms, add solid NaCl (brine) to break it.

Q3: Can I use amine bases like Triethylamine (TEA)? A: Caution is advised. With primary halides, TEA can act as a nucleophile to form quaternary ammonium salts (Quat salts) rather than just acting as a base. If you must use an organic base, use a hindered one like DIPEA (Hünig's base), though inorganic carbonates are superior for preventing elimination.

References

• Solvent Effects on SN2/E2 Competition: Bickelhaupt, F. M., et al. "How Solvation Influences the SN2 versus E2 Competition." Journal of Organic Chemistry / NIH PMC. [Link]

• Phase Transfer Catalysis Mechanisms: Starks, C. M.[4] "Phase-transfer catalysis.[4][5][6] I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts." Journal of the American Chemical Society. [Link]

• Optimization of Alkylation Reactions (Process Chemistry): Anderson, N. G. "Practical Process Research and Development – A Guide for Organic Chemists." Academic Press. (General Reference for Process Safety and Optimization). [Link]

• SN2 vs E2 Kinetics and Temperature: Master Organic Chemistry. "SN2 vs E2: The Temperature Dependence." [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Understanding Phase Transfer Catalysts: Bridging Two Worlds in Chemistry - Oreate AI Blog [oreateai.com]
• 5. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 6. ijirset.com [ijirset.com]

Reference Data & Comparative Studies

A Researcher's Guide to Distinguishing Cyclopropyl Methylene from Alkyl Chain Protons in NMR Spectroscopy

In the landscape of modern drug discovery and molecular sciences, the cyclopropyl group stands out as a uniquely valuable structural motif. Its inherent conformational rigidity and distinct electronic properties can profoundly influence a molecule's biological activity and pharmacokinetic profile. However, this three-membered ring presents a common challenge during structural elucidation: the signals of its methylene protons in ¹H NMR spectra often overlap with those from flexible alkyl chains, complicating unambiguous assignment. This guide provides a comprehensive, data-supported comparison and a systematic workflow for confidently distinguishing these crucial signals, ensuring the scientific integrity of your structural assignments.

The Root of the Challenge: Deceptively Similar Chemical Shifts

At first glance, both cyclopropyl and alkyl methylene protons are sp³-hybridized and might be expected to resonate in a similar upfield region of the ¹H NMR spectrum. The complexity arises from the unique electronic nature of the cyclopropane ring. The C-C bonds in a cyclopropane ring have significant p-character, which induces a local magnetic field. This "ring current" effect leads to pronounced shielding of the protons situated above and below the plane of the ring, causing them to resonate at an unusually high field (typically 0.2-1.0 ppm).[1] In contrast, protons in a typical acyclic alkyl chain appear in a slightly more downfield region (generally 1.2-1.6 ppm).[2] While these ranges are often distinct, substitution on either the ring or the chain can cause these regions to merge, leading to signal overlap and analytical ambiguity.

Key Differentiating NMR Parameters: A Head-to-Head Comparison

To navigate this challenge, we must look beyond chemical shifts alone and leverage the full power of NMR spectroscopy. The rigid, strained geometry of the cyclopropyl ring gives rise to highly characteristic spin-spin coupling constants (J-values) that are markedly different from those observed in flexible alkyl chains.

NMR Parameter	Cyclopropyl Protons	Typical Alkyl Chain Protons (e.g., -CH₂-CH₂-)
¹H Chemical Shift (δ)	Highly shielded, typically 0.2 - 1.0 ppm .[1] Can shift downfield with electron-withdrawing substituents.	Generally 1.2 - 1.6 ppm .[2]
¹³C Chemical Shift (δ)	Upfield, typically -5 to 20 ppm for CH₂ and CH groups.[1]	10 - 40 ppm .
Geminal Coupling (²JHH)	-4 to -9 Hz (negative sign is a key feature).[3]	-10 to -15 Hz .
Vicinal Coupling (³JHH)	cis: 8 to 12 Hz (larger).trans: 4 to 8 Hz (smaller).[3]	Freely rotating, averages to ~7 Hz .[4][5]

Note: The negative sign of the geminal coupling constant in cyclopropanes is a fundamental property but does not affect the appearance of first-order spectra.

This data clearly illustrates that while chemical shifts can overlap, the coupling constants provide a robust and reliable method for differentiation. The distinct values for cis and trans vicinal couplings in the cyclopropyl ring are a direct consequence of its fixed dihedral angles, a feature absent in freely rotating alkyl chains.

A Systematic Workflow for Signal Deconvolution

When faced with overlapping signals, a multi-pronged approach using a suite of NMR experiments is the most effective strategy. The following workflow provides a logical progression from simple 1D techniques to more definitive 2D experiments.

Caption: A systematic workflow for distinguishing cyclopropyl and alkyl chain signals.

Experimental Protocols and Data Interpretation

Part 1: Carbon Multiplicity with DEPT

The Distortionless Enhancement by Polarization Transfer (DEPT) experiment is invaluable for determining the number of protons attached to each carbon atom. This is a crucial first step in differentiating CH (methine) carbons of a substituted cyclopropane from CH₂ (methylene) carbons in either the ring or an alkyl chain.

Experimental Protocol: DEPT-135 and DEPT-90

• Sample Preparation: Dissolve 5-15 mg of your compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Acquire Standard ¹³C Spectrum: Obtain a standard proton-decoupled ¹³C spectrum to identify the chemical shifts of all carbon signals.

• Acquire DEPT-135 Spectrum: Using a standard dept135 pulse program, acquire the DEPT-135 spectrum. Signals for CH and CH₃ groups will appear as positive peaks, while CH₂ groups will be negative (inverted).[6][7][8][9][10]

• Acquire DEPT-90 Spectrum: Using a standard dept90 pulse program, acquire the DEPT-90 spectrum. Only CH signals will appear as positive peaks.[6][7][8][9][10]

• Analysis:

  • Compare the ¹³C and DEPT spectra.

  • Signals present in the DEPT-90 are methine (CH) carbons.

  • Signals that are negative in the DEPT-135 are methylene (CH₂) carbons.

  • Signals that are positive in the DEPT-135 but absent in the DEPT-90 are methyl (CH₃) carbons.

  • Signals present in the ¹³C spectrum but absent in both DEPT spectra are quaternary carbons.

This analysis allows for the confident identification of the cyclopropyl methine carbon (if substituted) and the methylene carbons of both the ring and any attached alkyl chains.

Part 2: Mapping Connectivity with 2D NMR

Two-dimensional NMR experiments are the definitive tools for resolving signal overlap and establishing the connectivity of your molecule.

Caption: The complementary roles of key 2D NMR experiments.

Experimental Protocol: COSY, HSQC, and HMBC

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-coupled to each other.[11][12][13]

  • Execution: Utilize a standard gradient-selected COSY pulse sequence (cosygpqf or similar).

  • Interpretation: Cross-peaks in the 2D spectrum indicate coupling between two protons. For a cyclopropyl group, you will observe strong cross-peaks between geminal and vicinal protons, defining the rigid three-membered ring system. An alkyl chain will show a sequential series of cross-peaks (e.g., Hₐ to Hₑ, Hₑ to Hₒ, etc.).

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment maps protons to the carbons they are directly attached to.[14][15][16]

  • Execution: Employ a standard sensitivity-enhanced HSQC pulse sequence (hsqcedetgpsisp2.2 or similar).

  • Interpretation: Each cross-peak correlates a proton signal on the F2 axis with a carbon signal on the F1 axis. This is extremely powerful for resolving overlapping ¹H signals by spreading them out in the ¹³C dimension. The upfield carbon signals characteristic of a cyclopropane ring (-5 to 20 ppm) will correlate with their corresponding upfield proton signals (0.2-1.0 ppm).

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals longer-range couplings between protons and carbons, typically over two or three bonds.[14][15]

  • Execution: Use a standard HMBC pulse sequence (hmbcgplpndqf or similar).

  • Interpretation: Cross-peaks connect protons to carbons that are 2-3 bonds away. This is crucial for piecing together the molecular fragments identified by COSY and HSQC. For example, the protons of an ethyl group attached to a cyclopropane ring will show HMBC correlations to the cyclopropyl carbons, definitively establishing the connection between the two moieties.

Case Study: Ethylcyclopropane

Let's consider the simple yet illustrative example of ethylcyclopropane. The ¹H NMR spectrum would likely show a complex multiplet in the upfield region where the cyclopropyl protons and the CH₃ of the ethyl group reside, along with a quartet for the ethyl CH₂ group.

• ¹H NMR Prediction:

  • Cyclopropyl protons (Hₐ, Hₑ, Hₒ): ~0.2-1.1 ppm (complex multiplets).

  • Ethyl CH₂ (Hₓ): ~1.3 ppm (quartet of triplets).

  • Ethyl CH₃ (Hᵧ): ~0.9 ppm (triplet).

• DEPT Analysis: A DEPT-135 experiment would show three negative signals for the three CH₂ groups (two from the cyclopropane, one from the ethyl group) and a positive signal for the CH₃ group. A DEPT-90 would show a positive signal for the lone CH group of the cyclopropane ring.

• COSY Analysis: Would reveal two distinct spin systems:

  • The interconnected network of the five cyclopropyl protons.

  • A correlation between the ethyl CH₂ and CH₃ protons.

• HSQC Analysis: Would correlate the upfield cyclopropyl protons to their characteristic upfield carbons, cleanly separating them from the ethyl group correlations.

• HMBC Analysis: Would show a crucial cross-peak between the ethyl CH₂ protons (Hₓ) and the cyclopropyl methine carbon (and potentially the methylene carbons), confirming the attachment of the ethyl group to the ring.

By systematically applying this workflow, the initially ambiguous upfield region can be fully and confidently assigned.

Conclusion

Distinguishing between cyclopropyl and alkyl chain methylene protons, while challenging, is readily achievable through a systematic and logical application of modern NMR techniques. While ¹H chemical shifts provide initial clues, the unique coupling constants of the rigid cyclopropyl ring are the most definitive distinguishing feature. A combination of DEPT experiments to determine carbon multiplicities, followed by 2D NMR experiments (COSY, HSQC, and HMBC) to establish connectivity, provides an irrefutable pathway to accurate structural elucidation. This rigorous approach is essential for ensuring the scientific integrity of research in drug development and all fields of chemical science where the cyclopropyl moiety plays a critical role.

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• Doc Brown's Chemistry. (n.d.). Cyclopropane H-1 proton NMR spectrum. Available at: [Link]

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• Aguilar, J. A., Faulkner, S., Nilsson, M., & Morris, G. A. (2014). Ultrahigh-Resolution NMR Spectroscopy.
• Hashimoto, M., & Sakata, K. (1995). Solvent effects on proton NMR chemical shifts of macrocyclic and nonmacrocyclic compounds employed with N-H functional group. INIS-IAEA.

• Chemistry LibreTexts. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy. Available at: [Link]

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• Reich, H. J. (n.d.). 13C NMR Spectroscopy. University of Wisconsin. Available at: [Link]

• Kupce, E., & Freeman, R. (2023). AI-designed NMR spectroscopy RF pulses for fast acquisition at high and ultra-high magnetic fields.

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• Schmidt, A. B., et al. (2021). Advanced Pulsed NMR Techniques. Emergent Mind.

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• Paguigan, N. D., et al. (2023). Cyclopropane-Containing Specialized Metabolites from the Marine Cyanobacterium cf. Lyngbya sp. MDPI.
• Robert, C., et al. (2018). Evaluation of Band-Selective HSQC and HMBC: Methodological Validation on the Cyclosporin Cyclic Peptide and Application for Poly(3-hydroxyalkanoate)

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• Graham, J. D., & Rogers, M. T. (2025, August 6). PROTON COUPLING CONSTANTS IN SUBSTITUTED CYCLOPROPANES.
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• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available at: [Link]

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• Atta-ur-Rahman, et al. (2025, August 9).
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• Pellecchia, M., et al. (2013). Fragment-Based Drug Discovery Using NMR Spectroscopy. PMC - NIH.

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• Chemistry LibreTexts. (2024, December 18). 7.3: Two Dimensional Homonuclear NMR Spectroscopy. Available at: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Organometallics, 29(9), 2176–2179.

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IR spectroscopy bands for cyclopropane ring confirmation

Topic: IR Spectroscopy Bands for Cyclopropane Ring Confirmation Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Strained Ring Signature

Confirming a cyclopropane ring via Infrared (IR) spectroscopy requires detecting a specific combination of "presence" and "absence." Unlike unstrained alkanes, the cyclopropane ring possesses significant angle strain (~27.5 kcal/mol) and unique electronic character (Walsh orbitals), pushing its C–H stretching frequencies into the "alkene region" (>3000 cm⁻¹).

The Diagnostic Rule of Thumb: If your spectrum shows C–H stretches above 3000 cm⁻¹ but lacks the characteristic C=C stretching mode (1600–1680 cm⁻¹), you likely have a cyclopropane ring.

Theoretical Grounding: The Physics of Strain

To interpret the spectrum accurately, one must understand why the bands shift. A standard sp³ carbon (tetrahedral, 109.5°) cannot physically close a 60° triangle without bending the bonds.[1]

• Banana Bonds (Bent Bonds): The electron density does not lie directly on the internuclear axis.

• Walsh Orbitals: A more accurate quantum mechanical description. The carbon atoms in cyclopropane are effectively sp² hybridized in the C–H bonds and have high p-character in the C–C bonds.

  • Effect on IR: The sp²-like character of the C–H bonds creates a higher force constant (

    ), shifting the vibrational frequency ( ) upward according to Hooke's Law:

  • This is why cyclopropane C–H stretches resemble alkenes (sp²) rather than alkanes (sp³).

Characteristic IR Bands: The Data

The following table isolates the critical bands required for confirmation. Note the distinction between "Diagnostic" (high confidence) and "Supportive" (confirmatory) bands.

Table 1: Cyclopropane Vibrational Modes

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity	Diagnostic Value	Notes
C–H Asymmetric Stretch	3070 – 3100	Medium	High	Distinctively higher than acyclic alkanes (<3000 cm⁻¹).[2]
C–H Symmetric Stretch	3000 – 3050	Medium	High	Often appears as a shoulder or distinct peak just above the aliphatic region.
Ring Deformation (Scissoring)	1440 – 1470	Medium	Moderate	Shifted slightly from the standard methylene scissoring (~1465 cm⁻¹).
Ring Breathing (Symmetric)	1000 – 1020	Weak	Low (in IR)	Critical: This mode is symmetry-forbidden or weak in IR but very strong in Raman.
Ring Deformation (Asymmetric)	860 – 1020	Medium/Strong	Moderate	Often found near 860–890 cm⁻¹ or 1000–1020 cm⁻¹ depending on substitution.

Senior Scientist Insight: Do not rely solely on the fingerprint region (800–1000 cm⁻¹) for primary identification, as C–C skeletal vibrations from other chains can interfere. The 3000–3100 cm⁻¹ region is your primary hunting ground.

Comparative Analysis: IR vs. Raman vs. NMR

While IR is accessible, it is not always the definitive tool for symmetric ring modes.[3] This comparison guides your choice of instrument.

Table 2: Technique Comparison for Cyclopropane Detection

Feature	IR Spectroscopy	Raman Spectroscopy	¹H / ¹³C NMR
Primary Detection	C–H Stretch (>3000 cm⁻¹)	Ring Breathing (~1020 cm⁻¹)	Shielding (High Field)
Mechanism	Dipole Moment Change	Polarizability Change	Magnetic Shielding
Sensitivity	High for Asymmetric Modes	High for Symmetric Modes	Definitive Structural Proof
Blind Spot	The symmetric "Ring Breathing" mode is often invisible.	Fluorescence interference.[4][5][6][7]	Requires soluble sample; slower.
Verdict	Best for Screening. Quick confirmation of sp²-like C-H bonds.	Best for Ring Confirmation. The ~1020 cm⁻¹ band is massive in Raman.	Gold Standard. ¹H signals at 0.2–0.9 ppm are unmistakable.

Diagnostic Workflow (Logic Map)

Use this decision tree to interpret your spectrum systematically.

Figure 1: Step-by-step logic for distinguishing cyclopropanes from alkenes and alkanes using IR data.

Experimental Protocol: ATR-FTIR

For rapid screening of drug intermediates, Attenuated Total Reflectance (ATR) is the industry standard.

Objective: Obtain a high-resolution spectrum to resolve the C–H shoulder at 3050 cm⁻¹.

Methodology:

• Crystal Selection: Use a Diamond or ZnSe crystal. Diamond is preferred for hardness, but ZnSe offers better throughput if the sample is weak.

• Background: Collect a 32-scan background of the clean crystal.

• Sample Application:

  • Liquids: Place 10 µL on the crystal center.

  • Solids: Place ~5 mg of powder. Critical: Apply high pressure using the anvil to ensure intimate contact. Air gaps will suppress the weak C–H signals >3000 cm⁻¹.

• Parameters:

  • Resolution: 2 cm⁻¹ (Essential to separate the cyclopropane shoulder from the main alkyl peak).

  • Scans: 64 (To improve Signal-to-Noise ratio for the weak ring deformation bands).

• Post-Processing: Apply "ATR Correction" (if quantitative comparison is needed) because penetration depth varies with wavelength.

Case Study: Monitoring Cyclopropanation

Scenario: Converting an alkene (e.g., styrene derivative) to a cyclopropane using a Simmons-Smith reaction.

The Signal Shift:

• Starting Material: Shows a strong C=C stretch at ~1630 cm⁻¹ and =C–H stretch >3000 cm⁻¹.[2][8]

• Reaction Progress:

  • The 1630 cm⁻¹ peak disappears (consumption of the double bond).

  • The >3000 cm⁻¹ signal persists (or shifts slightly) because the cyclopropane C–H also absorbs here.

  • Differentiation: You cannot rely on the 3000 cm⁻¹ region alone to monitor conversion. You must track the disappearance of the 1630 cm⁻¹ band and the appearance of the ring deformation band at ~1020 cm⁻¹.

References

• Doc Brown's Chemistry. Infrared spectroscopy of cyclopropane C3H6.Link

• Canadian Journal of Chemistry. Infrared and Raman spectra and vibrational assignment of methylene cyclopropane.Link

• Master Organic Chemistry. Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra.Link

• Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups.Link

• Bluffton University. Walsh Cyclopropane Molecular Orbitals.Link

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (9-bromononyl)cyclopropane

This document provides a detailed, step-by-step protocol for the safe handling and disposal of (9-bromononyl)cyclopropane. As a brominated hydrocarbon, this compound requires specific procedures to ensure the safety of laboratory personnel, maintain regulatory compliance, and protect the environment. The guidance herein is synthesized from established protocols for halogenated organic compounds and structural analogs, providing a robust framework for your laboratory's safety and operational planning.

Hazard Profile and Chemical Identity of (9-bromononyl)cyclopropane

While specific toxicological data for (9-bromononyl)cyclopropane is not extensively published, its hazard profile can be reliably inferred from its chemical structure: an alkyl halide with a long hydrocarbon chain and a cyclopropyl group. It is a halogenated organic compound, a class of chemicals requiring dedicated waste streams.[1][2][3] The structural analog, (bromomethyl)cyclopropane, is classified as a flammable liquid that causes skin and eye irritation and may cause respiratory irritation.[4][5] Therefore, (9-bromononyl)cyclopropane must be handled with the assumption that it possesses similar hazards.

Key incompatibilities include strong oxidizing agents and strong bases, which can initiate hazardous reactions.[4][6] The cyclopropane ring, while possessing significant strain energy, does not typically confer explosive properties different from other alkanes under normal laboratory conditions.[7] However, like all organic compounds, it is flammable and its vapors can form explosive mixtures with air, necessitating storage away from ignition sources.[4][6]

Hazard Category	Anticipated Properties & Handling Considerations	Supporting Sources
Flammability	Assumed to be a flammable liquid. Vapors may form explosive mixtures with air. Keep away from heat, sparks, open flames, and static discharge.	[4][6][8]
Toxicity	Harmful if swallowed. May cause skin, eye, and respiratory system irritation upon contact or inhalation. Prolonged contact may defat the skin.	[4][5][9]
Reactivity	Stable under normal conditions. Incompatible with strong oxidizing agents and strong bases.	[4][6]
Environmental	Halogenated organic compounds can be persistent environmental pollutants. Do not dispose of down the drain or in general waste.	[1][10]

The Core Directive: Segregated Halogenated Waste

The single most critical step in the proper disposal of (9-bromononyl)cyclopropane is its strict segregation into a dedicated "Halogenated Organic Waste" container.[1][2]

Causality:

• Regulatory Compliance: Environmental protection agencies, such as the EPA, mandate specific disposal pathways for halogenated wastes.[10][11]

• Disposal Technology: Halogenated waste is typically disposed of via high-temperature incineration. This process requires specialized "scrubbers" to neutralize the acidic gases (e.g., hydrobromic acid) produced during combustion.[12][13] Mixing halogenated and non-halogenated waste streams contaminates the entire volume, forcing all of it to be treated by the more complex and expensive halogenated process.[3][14]

• Safety: Mixing incompatible waste streams can lead to dangerous chemical reactions within the waste container.

This segregation must be absolute. Even trace amounts of (9-bromononyl)cyclopropane or solutions containing it must be treated as halogenated waste.

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for collecting and disposing of (9-bromononyl)cyclopropane waste.

3.1. Required Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.[4][9]

• Hand Protection: Chemical-resistant gloves (e.g., Viton®, or check manufacturer recommendations for breakthrough time).[6]

• Body Protection: A standard laboratory coat.[15]

3.2. Waste Collection and Container Management

• Select the Correct Container: Obtain a designated hazardous waste container compatible with halogenated organic liquids. This container must have a screw-top cap to ensure it can be tightly sealed.[2]

• Initial Labeling: Before adding any waste, affix a "Hazardous Waste" tag provided by your institution's Environmental Health & Safety (EH&S) department.[14] Clearly write "Halogenated Organic Waste" on the label.

• Transferring Waste: Conduct all transfers of (9-bromononyl)cyclopropane waste inside a certified chemical fume hood to prevent inhalation of vapors.[1]

• Keep Container Closed: The waste container must remain tightly sealed at all times, except when actively adding waste.[2][14] This minimizes fugitive emissions and prevents spills.

• Log Contents: Maintain a running list of all chemicals added to the container, including (9-bromononyl)cyclopropane and any solvents used, with approximate percentages. Do not rely on memory.[3]

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area within the laboratory. It should be stored in secondary containment and segregated from incompatible materials like strong acids, bases, and oxidizers.[4][14]

3.3. Final Disposal and Removal

• Do Not Overfill: Fill the container to no more than 80-90% of its capacity to allow for vapor expansion.

• Request Pickup: Once the container is full, complete the hazardous waste tag with all required information (e.g., generator name, room number, chemical constituents). Submit a waste collection request to your institution's EH&S department.[14]

Below is a logical workflow for the disposal decision process.

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Personal protective equipment for handling (9-bromononyl)cyclopropane

Introduction: The "Hidden" Hazard of Lipophilic Alkylators

Researchers often underestimate long-chain alkyl halides like (9-bromononyl)cyclopropane . Unlike volatile lower alkyl halides (e.g., methyl iodide) where the primary risk is inhalation, this C9-linker presents a distinct physiological threat: enhanced dermal absorption .

The nonyl chain confers high lipophilicity (LogP > 4.5 estimated), allowing the molecule to penetrate the stratum corneum effectively. Once absorbed, the terminal bromide acts as an electrophile, capable of alkylating biological nucleophiles (DNA/proteins). The cyclopropane ring, while generally stable, adds ring-strain energy that can modify metabolic degradation pathways.

This guide moves beyond the standard SDS to provide a self-validating safety protocol for synthesis and purification.

Risk Assessment & Hazard Profiling

Treat this compound as a potent alkylating agent and severe skin irritant.

Property	Hazard Implication
Structure	Primary Alkyl Bromide + Cyclopropane Ring
Physical State	High-boiling liquid (Est. BP >200°C). Low vapor pressure, but aerosols are dangerous.
Primary Route	Dermal Absorption (Critical Risk). The lipophilic tail facilitates skin entry.
Reactivity	Electrophilic. Reacts violently with strong nucleophiles, active metals (Mg, Li), and strong oxidizers.
Toxicology	H315 (Skin Irritant), H319 (Eye Irritant). Suspected H341/H350 (Mutagen/Carcinogen) due to alkylating potential.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for direct handling of lipophilic alkyl bromides. The following matrix utilizes a "Time-to-Breakthrough" logic.

A. Hand Protection (The Critical Barrier)

Standard 4-mil nitrile gloves offer <15 minutes of protection against halogenated hydrocarbons.

Operation Scale	Recommended Glove System	Rationale
Analytical (<100 mg)	Double Nitrile (min. 5 mil outer / 4 mil inner)	Provides ~30 mins protection. Inner glove acts as a visual breach indicator (use contrasting colors).
Preparative (>1 g)	Laminate (Silver Shield/4H) under Nitrile	Laminate films are impervious to alkyl halides but offer poor dexterity. Wearing nitrile over them restores grip.
Spill Cleanup	Viton® or Butyl Rubber	Nitrile degrades rapidly in bulk liquid exposure.

Self-Validating Step: Before use, inflate the outer glove to check for pinholes. During use, inspect fingertips every 20 minutes. If the outer glove puckers or swells, the alkyl halide has absorbed into the polymer matrix—change immediately.

B. Respiratory & Body Protection[1][2][3][4]

• Respiratory: Work must be performed in a certified chemical fume hood (Face velocity: 80–100 fpm).

  • Contingency: If work outside a hood is unavoidable (e.g., maintenance), use a Full-Face Respirator with Organic Vapor (OV) cartridges .

• Eye Protection: Chemical Splash Goggles (ANSI Z87.1). Note: Safety glasses are insufficient due to the risk of splash migration.

• Body:

  • Standard: Cotton lab coat (high neck).

  • High Volume (>100mL): Tyvek® sleeves or apron to prevent sleeve-wicking.

Operational Workflow: Synthesis & Transfer

This workflow minimizes exposure potential using "Closed System" logic.

Step 1: Engineering Control Verification

• Check: Fume hood flow monitor.

• Prepare: Place a secondary containment tray (polypropylene) in the hood. Line it with absorbent pads.

Step 2: Transfer Protocol

Avoid pouring. Pouring generates invisible aerosols.

• Syringe Transfer: For volumes < 20 mL, use a glass syringe with a Luer-lock needle.

• Cannula Transfer: For volumes > 20 mL, use positive pressure cannula transfer between septa-sealed flasks.

• Venting: Ensure the receiving vessel is vented through an inert gas line to a bleach (sodium hypochlorite) scrubber to neutralize any displaced halide vapors.

Step 3: Quenching & Decontamination

Alkyl bromides residues on glassware are a common source of "mystery dermatitis."

• Rinse: Rinse all glassware with acetone inside the hood.

• Neutralize: Treat the acetone rinse with a dilute solution of ethanolamine or aqueous NaOH (1M) to quench the alkyl bromide before disposal.

• Wait: Allow the quench solution to stand for 1 hour.

Decision Logic Diagram

The following flowchart illustrates the decision-making process for PPE selection based on the operation type.

Figure 1: Decision logic for selecting appropriate PPE based on the scale of chemical handling.

Emergency & Disposal Procedures

Accidental Exposure

• Skin Contact: Immediately wash with soap and water for 15 minutes.[5] Do not use alcohol or acetone, as these solvents increase skin permeability and drive the lipophilic bromide deeper into the tissue.

• Eye Contact: Flush with water for 15 minutes.[2][5] Seek medical attention immediately (ophthalmologist).

Waste Disposal[1]

• Classification: Halogenated Organic Waste.

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid waste) or strong bases to prevent exothermic runaways in the waste drum.

• Labeling: Clearly tag as "Contains Alkyl Bromides – Potential Alkylator."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Ansell Healthcare. (2022). Chemical Resistance Guide: Permeation & Degradation Data. (Referenced for Nitrile vs. Alkyl Halide breakthrough times).

• Thermo Fisher Scientific. (2021). Safety Data Sheet: Cyclopropyl bromide (Analogous Structure). (Used for hazard extrapolation of cyclopropyl moieties).

• Sigma-Aldrich. (2023). Safety Data Sheet: 1-Bromononane (Analogous Structure). (Used for physical property and lipophilicity extrapolation).

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1052).

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